3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid

• CAS: 672883-89-5

Core Science & Biosynthesis

Physicochemical Profiling and Structural Dynamics of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic Acid

Executive Summary & Structural Rationale

In the landscape of modern medicinal chemistry, the fine-tuning of physicochemical properties through strategic halogenation and etherification is paramount. This whitepaper provides an in-depth characterization of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid .

While the closely related homolog, 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid (Roflumilast Related Compound D, CAS 162401-62-9), is a well-documented intermediate for PDE4 inhibitors , the direct cyclopropyloxy analog presents a distinct physicochemical landscape. The removal of the methylene (-CH₂-) spacer directly conjugates the oxygen to the highly strained cyclopropyl ring. This subtle structural shift alters the electron density of the ether oxygen via hyperconjugation with the cyclopropyl Walsh orbitals, fundamentally impacting the molecule's conformational flexibility, hydrogen-bond acceptor capacity, and overall lipophilicity.

Structure-Property Relationship (SPR) Dynamics

The molecule's behavior in biological and aqueous systems is dictated by three core functional moieties. Understanding the causality behind their physicochemical contributions is critical for rational drug design.

• The Difluoromethoxy (-OCF₂H) Group: Unlike a standard methoxy group, the -OCF₂H moiety acts as a "lipophilic hydrogen bond donor" 1. The strong electron-withdrawing inductive (-I) effect of the fluorine atoms polarizes the C-H bond, allowing it to participate in weak hydrogen bonding with target proteins. Furthermore, it exhibits dynamic lipophilicity—the ability to undergo simple bond rotations to expose either its polar proton or its lipophilic fluorines depending on the microenvironment's dielectric constant .

• The Cyclopropyloxy Group: The direct attachment of the cyclopropyl ring to the phenolic oxygen introduces significant steric strain. The high s-character of the cyclopropyl C-C bonds restricts the rotational freedom of the ether linkage, locking the molecule into a more rigid conformation compared to its cyclopropylmethoxy counterpart.

• The Benzoic Acid Core: Provides the primary ionizable center, dictating the pH-dependent solubility and permeability (LogD profile) of the molecule.

Caption: Structure-Property Relationship (SPR) mapping of key functional groups.

Quantitative Physicochemical Data

The table below summarizes the calculated and extrapolated physicochemical properties of the target compound, benchmarked against the established cyclopropylmethoxy analog to highlight the impact of the methylene spacer removal.

Physicochemical Property	3-(Cyclopropyloxy)-... (Target)	3-(Cyclopropylmethoxy)-... (Reference)	Mechanistic Causality
Molecular Weight	244.19 g/mol	258.22 g/mol	Direct result of the -CH₂- spacer removal.
LogP (Octanol/Water)	~2.8	3.3	Reduced lipophilicity due to mass reduction, offset slightly by cyclopropyl conjugation.
pKa (Aqueous)	~4.0	~4.0	Dominated by the benzoic acid core; minimal inductive effect from the distal ether.
TPSA (Ų)	55.8	55.8	Polar surface area remains identical; ether and carboxylate contributions are conserved.
H-Bond Donors	1 (Standard) / 2 (Functional)	1 (Standard) / 2 (Functional)	Carboxylic OH (Standard). The -OCF₂H proton acts as a weak secondary donor.
H-Bond Acceptors	4	4	Carboxylic oxygens (2) and ether oxygens (2).

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following methodologies are designed as self-validating systems, incorporating internal checks to prevent false-positive data artifacts.

Protocol A: High-Throughput Potentiometric Determination of pKa

Rationale: Relying solely on in-silico pKa predictions for fluorinated aromatics often leads to errors due to complex inductive field effects. Potentiometric titration remains the gold standard for ionizable compounds.

• Sample Preparation: Dissolve 2.0 mg of the compound in a standardized methanol/water co-solvent system (e.g., 30%, 40%, and 50% MeOH). Causality: The unionized benzoic acid has low aqueous solubility; co-solvents prevent precipitation during the acidic phase of the titration.

• Titration: Titrate the solution with 0.1 M KOH using a highly calibrated glass electrode at a constant temperature of 25.0 ± 0.1 °C under an argon atmosphere (to prevent CO₂ absorption).

• Data Processing: Overlay the derivative curve (dpH/dV) to precisely identify the inflection point.

• Self-Validation (Yasuda-Shedlovsky Extrapolation): Plot the apparent pKa (psKa) against the dielectric constant of the co-solvent mixtures. Extrapolate the linear regression to 0% co-solvent to determine the true aqueous pKa. A linear correlation coefficient (R²) < 0.99 invalidates the run, indicating potential compound aggregation.

Protocol B: Thermodynamic Solubility Profiling

Rationale: Kinetic solubility (solvent-shift methods) overestimates true solubility by forming metastable supersaturated states. Thermodynamic solubility is critical for late-stage formulation and ADME modeling.

• Equilibration: Add an excess of the solid compound (approx. 10 mg) to 1 mL of standard phosphate buffer (pH 7.4) and 0.1N HCl (pH 1.2) in borosilicate glass vials.

• Incubation: Agitate the suspensions at 37°C for 48 hours. Causality: 48 hours ensures the system reaches a true thermodynamic sink, overcoming the activation energy barrier of dissolution.

• Separation: Centrifuge at 10,000 x g for 15 minutes and filter the supernatant through a 0.22 µm PTFE syringe filter.

• Quantification: Analyze the filtrate via HPLC-UV against a standard calibration curve.

• Self-Validation (Solid-State Verification): Recover the residual solid from the filter and analyze it via X-Ray Powder Diffraction (XRPD). If the diffractogram differs from the input API (indicating hydrate formation or salt disproportionation), the solubility value must be reported for the new solid phase, not the original free acid.

Caption: Workflow for the physicochemical characterization of the target compound.

Pharmacological Context: Implications for Drug Design

Compounds featuring this specific substitution pattern are highly privileged in the design of Phosphodiesterase 4 (PDE4) inhibitors. The difluoromethoxy group is strategically positioned to interact with the hydrophobic pocket of the PDE4 active site, while the cyclopropyloxy group dictates the vector of the benzoic acid moiety.

The dynamic lipophilicity of the -OCF₂H group ensures that the molecule can traverse lipophilic cellular membranes (by burying the polar proton) while still engaging in critical hydrogen bonding once inside the aqueous, polar environment of the enzyme's active site.

Caption: Pharmacological context demonstrating PDE4 inhibition and downstream effects.

References

• National Center for Biotechnology Information (NIH). "PubChem Compound Summary for CID 2394006, 3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzoic Acid." PubChem. Available at:[Link]

• Lee, J. W., et al. "Catalytic radical difluoromethoxylation of arenes and heteroarenes." Chemical Science, Royal Society of Chemistry, 2019. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

A Technical Guide to the Crystal Structure and Polymorphism of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic Acid

For: Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive framework for the investigation of the solid-state properties of 3-(cyclopropyloxy)-4-(difluoromethoxy)benzoic acid, a key intermediate in the synthesis of the selective phosphodiesterase-4 (PDE4) inhibitor, Roflumilast.[1][2][3] The solid-state form of an active pharmaceutical ingredient (API) or its precursors is a critical quality attribute that dictates stability, manufacturability, and, ultimately, the performance and safety of the final drug product.[4][5][6] Polymorphism, the ability of a compound to exist in multiple crystalline forms, presents both challenges and opportunities in drug development.[4][7] This document outlines a systematic, science-driven approach to discovering, characterizing, and selecting the optimal polymorphic form of this crucial intermediate, ensuring consistent quality and mitigating risks in the pharmaceutical manufacturing pipeline. We will detail the requisite experimental protocols, the rationale behind analytical technique selection, and the interpretation of resulting data in accordance with regulatory expectations.[8][9][10]

Introduction: The Criticality of Solid-State Properties

3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid is the immediate precursor to the amide coupling step in the synthesis of Roflumilast, a potent anti-inflammatory therapeutic.[11] The journey from this intermediate to a final, stable, and efficacious drug product is critically dependent on its physicochemical properties, foremost among them being its solid-state structure. Different polymorphic forms of the same molecule can exhibit varied properties, including:

• Solubility and Dissolution Rate: Affecting reaction kinetics, purification efficiency, and the bioavailability of the final API.[4][7]

• Stability: Both physical (resistance to converting to another form) and chemical stability are governed by the crystal lattice.[4][6] The most thermodynamically stable polymorph is often preferred for development to prevent unexpected form changes during manufacturing or storage.[6][12]

• Manufacturability: Properties like crystal habit (shape), flowability, and compressibility are direct consequences of the crystal structure and can impact filtration, drying, and milling operations.[6]

Failure to comprehensively characterize and control the polymorphic form of a key intermediate can lead to batch-to-batch variability, manufacturing failures, and potential regulatory setbacks.[9] Therefore, a proactive and thorough polymorph screening program is not merely a recommendation but a foundational component of a robust drug development strategy, as outlined by international guidelines such as ICH Q6A.[8][13]

A Systematic Approach to Polymorph Discovery and Characterization

The objective of a polymorph screen is to intentionally induce the crystallization of as many solid forms as possible to identify the complete polymorphic landscape of the compound. This involves subjecting the material to a wide array of conditions.[14][15]

Phase 1: Comprehensive Crystallization Screening

The initial phase is designed to explore a broad experimental space. The choice of solvents is critical; a diverse set covering various polarity, hydrogen-bonding capabilities, and functional groups should be selected to influence different molecular arrangements.[15]

Experimental Protocol: Polymorph Screen

• Material Preparation: Ensure the starting 3-(cyclopropyloxy)-4-(difluoromethoxy)benzoic acid is of high purity to avoid impurities directing crystallization.

• Solvent Selection: Prepare a diverse panel of at least 20-30 solvents (e.g., alcohols, ketones, esters, hydrocarbons, ethers, water).[15]

• Crystallization Methods: Employ multiple techniques in parallel for each solvent or solvent mixture:

  • Slow Evaporation: Dissolve the compound to near-saturation at room temperature and allow the solvent to evaporate slowly and undisturbed.

  • Cooling Crystallization: Create a saturated solution at an elevated temperature (e.g., 50°C) and allow it to cool slowly to a lower temperature (e.g., 5°C).

  • Anti-Solvent Addition: Prepare a saturated solution in a "good" solvent and slowly add a miscible "anti-solvent" in which the compound is poorly soluble to induce precipitation.

  • Slurry Equilibration: Stir a suspension of the compound in a selected solvent at different temperatures (e.g., 5°C, 25°C, 50°C) for an extended period (e.g., 7 days). This method favors the nucleation of the most thermodynamically stable form under those conditions.[16]

  • Grinding: Subject the solid material to mechanical stress, both dry and with small amounts of solvent (liquid-assisted grinding), to induce phase transformations.

• Sample Isolation & Analysis: Carefully isolate the resulting solids by filtration and dry under vacuum. Each unique sample is then subjected to primary analysis.

Phase 2: High-Throughput Primary Characterization

The solids generated from the screening experiments must be rapidly analyzed to identify unique crystalline forms. Powder X-Ray Diffraction (PXRD) is the definitive technique for this purpose, as each crystalline form produces a unique diffraction pattern that serves as its "fingerprint".[5][17][18]

Workflow: Polymorph Screening and Characterization

Caption: A systematic workflow for polymorph discovery and selection.

Experimental Protocol: PXRD Analysis

• Sample Preparation: Gently grind a small amount (5-10 mg) of the crystalline sample to ensure random orientation of the crystallites.

• Data Acquisition: Mount the sample in the diffractometer. Collect a diffraction pattern, typically over a 2θ range of 2° to 40°, using a standard X-ray source (e.g., Cu Kα).

• Pattern Comparison: Overlay the PXRD patterns from all samples. Group identical patterns together and assign a unique identifier (e.g., Form I, Form II) to each distinct pattern.

In-Depth Characterization of Discovered Polymorphic Forms

Once unique forms are identified, they must be thoroughly characterized to understand their properties and relationship to one another.

Structural Elucidation: X-ray Diffraction

While PXRD is used for fingerprinting, Single Crystal X-ray Diffraction (SCXRD) provides the absolute, three-dimensional atomic arrangement.[19][20] Obtaining a single crystal of suitable quality is the primary challenge, but the resulting data is invaluable for definitively confirming the molecular structure and understanding the packing and intermolecular interactions (e.g., hydrogen bonding) that define the polymorph.[19]

Hypothetical Data Table 1: Crystallographic Data for Two Polymorphs

Parameter	Form I (Hypothetical)	Form II (Hypothetical)
Crystal System	Monoclinic	Orthorhombic
Space Group	P2₁/c	Pca2₁
a (Å)	10.5	15.2
b (Å)	8.7	7.9
c (Å)	12.1	9.8
β (°)	98.5	90
Volume (ų)	1092	1177
Z (molecules/cell)	4	4
Density (calc, g/cm³)	1.57	1.46
Hydrogen Bonds	Carboxylic acid dimer (O-H···O)	Catemer chain (O-H···O)

This data is illustrative and does not represent actual experimental results.

Thermal Analysis: DSC and TGA

Thermal methods provide critical information about the stability and phase behavior of each form.[21]

• Differential Scanning Calorimetry (DSC) measures the heat flow into or out of a sample as a function of temperature.[22] It is used to determine melting points, detect solid-solid phase transitions, and quantify the energetics of these events.[7][23]

• Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature.[21][22] It is essential for identifying whether a crystal form is a solvate or hydrate by detecting mass loss at specific temperatures corresponding to solvent boiling points.[24]

Experimental Protocol: Thermal Analysis

• Sample Preparation: Accurately weigh 2-5 mg of the sample into an aluminum DSC pan (for DSC) or a ceramic/platinum TGA pan (for TGA).

• DSC Method: Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen purge. Record the heat flow to identify thermal events like melting (endotherm).

• TGA Method: Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen purge. Record the mass loss to identify desolvation or decomposition events.

Hypothetical Data Table 2: Thermal Properties of Discovered Forms

Form ID	TGA Mass Loss (up to 120°C)	DSC Onset of Melt (°C)	DSC Peak of Melt (°C)	Interpretation
Form I	~0.1%	155.2	156.5	Anhydrous, stable melting
Form II	~0.2%	148.7	150.1	Anhydrous, lower melting
Form III	~6.5%	105.3 (desolvation)	156.4 (melt)	Monohydrate (theoretical H₂O = 6.51%)

This data is illustrative and does not represent actual experimental results.

Spectroscopic Characterization

Vibrational spectroscopy techniques like Fourier-Transform Infrared (FTIR) and Raman spectroscopy are sensitive to the molecular environment and can be used to distinguish polymorphs.[21][23] Differences in hydrogen bonding and molecular conformation between polymorphs will result in shifts in characteristic peak positions (e.g., the C=O and O-H stretching of the carboxylic acid group).

Thermodynamic Stability Assessment

Identifying the most thermodynamically stable form is a primary goal, as it is the least likely to transform during processing and storage.[12] The relative stability of polymorphs can be either monotropic (one form is always more stable) or enantiotropic (the stability relationship inverts at a specific transition temperature).[7][16]

Thermodynamic Relationships

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The Critical Role of 3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzoic Acid in Roflumilast Synthesis

Executive Summary & Nomenclature Clarification

In the landscape of chronic obstructive pulmonary disease (COPD) therapeutics, the selective phosphodiesterase-4 (PDE4) inhibitor Roflumilast stands out as a disease-modifying agent. The architectural core of Roflumilast is derived from a highly specific benzoic acid intermediate.

Note on Nomenclature: While occasionally referred to in informal documentation as 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid, the precise IUPAC nomenclature for this critical Active Pharmaceutical Ingredient (API) intermediate is 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid (CAS: 162401-62-9) [1]. The presence of the methylene bridge (-CH₂-) between the cyclopropyl ring and the ether oxygen is structurally imperative for its pharmacological efficacy, as it perfectly aligns the molecule within the hydrophobic pocket of the PDE4 enzyme.

This whitepaper deconstructs the physicochemical properties, pharmacological rationale, and validated synthetic methodologies surrounding this vital intermediate.

Physicochemical Profiling

Understanding the physical parameters of 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid is essential for optimizing downstream coupling reactions and ensuring API purity. The dual ether functionalities (cyclopropylmethoxy and difluoromethoxy) significantly enhance the lipophilicity of the benzoic acid core, dictating its solubility profile and reaction kinetics [1, 2].

Parameter	Value / Description
IUPAC Name	3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid
CAS Registry Number	162401-62-9
Molecular Formula	C₁₂H₁₂F₂O₄
Molecular Weight	258.22 g/mol
Appearance	White to Off-White Solid
Melting Point	118 – 120 °C
pKa (Predicted)	3.87 ± 0.10 (Carboxylic Acid)
Solubility	Soluble in DMF, THF, and DMSO; Slightly soluble in Methanol; Insoluble in Water
Primary Application	Key API Intermediate for Roflumilast (PDE4 Inhibitor)

Pharmacological Context: The PDE4 Pathway

Why are the specific functional groups of this intermediate so critical? Roflumilast exerts its anti-inflammatory effects by selectively inhibiting PDE4, the primary enzyme responsible for the degradation of cyclic adenosine monophosphate (cAMP) in inflammatory and structural cells [3].

The difluoromethoxy group acts as a bioisostere for a standard methoxy group. The highly electronegative fluorine atoms withdraw electron density, increasing the metabolic stability of the ether linkage against cytochrome P450-mediated oxidative cleavage. Simultaneously, the cyclopropylmethoxy group provides the exact steric bulk required to anchor the drug into the PDE4 binding site.

Mechanism of PDE4 inhibition by Roflumilast elevating intracellular cAMP.

Synthetic Methodology & Causality

The transformation of 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid into Roflumilast requires overcoming a significant chemical hurdle: the extremely poor nucleophilicity of the coupling partner, 4-amino-3,5-dichloropyridine . The electron-withdrawing nature of the two chlorine atoms and the pyridine nitrogen renders the amine highly unreactive under standard peptide coupling conditions (e.g., EDC/HOBt).

To solve this, an aggressive acid chloride activation coupled with strong-base anion generation is employed [4].

Protocol 1: Pinnick Oxidation to Form the Intermediate

Before coupling, the precursor aldehyde must be oxidized to the carboxylic acid. The Pinnick oxidation is chosen over harsher oxidants (like KMnO₄) to prevent the cleavage of the delicate ether linkages [1].

Reagents:

• 3-cyclopropylmethoxy-4-difluoromethoxybenzaldehyde (1.0 eq, 50 mmol)

• Sodium chlorite (NaClO₂, 1.5 eq, 75 mmol)

• Sulfamic acid (NH₂SO₃H, 1.5 eq, 75 mmol) - Acts as a hypochlorite scavenger.

• Glacial acetic acid (50 mL) and Water (15 mL)

Step-by-Step Procedure:

• Dissolution: Dissolve the aldehyde and sulfamic acid in glacial acetic acid at 20°C. Causality: Acetic acid provides the necessary acidic medium for the generation of the active oxidant, chlorous acid (HClO₂).

• Oxidation: Slowly add a solution of NaClO₂ in water dropwise over 30 minutes. Maintain the temperature below 25°C to prevent exothermic degradation.

• Maturation: Stir the reaction mixture at room temperature for 1 hour. The reaction is self-validating; the disappearance of the yellow aldehyde hue indicates completion.

• Isolation: Quench the reaction by adding 300 mL of cold water. A white solid will rapidly precipitate. Filter the solid, wash with distilled water, and dry under a vacuum at 40°C.

• Validation: Expected yield is >95%. HPLC should confirm a purity of ≥99.0%.

Protocol 2: Amide Coupling via Anion Generation (Roflumilast Synthesis)

This protocol utilizes Potassium tert-butoxide (KOtBu) to deprotonate the weakly nucleophilic amine, forming a highly reactive potassium salt [4].

Reagents:

• 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid (1.0 eq)

• Thionyl chloride (SOCl₂, 1.5 eq) and N,N-Dimethylformamide (DMF, catalytic)

• 4-amino-3,5-dichloropyridine (1.0 eq)

• Potassium tert-butoxide (KOtBu, 0.95 eq) - Strict stoichiometric control is required.

Step-by-Step Procedure:

• Acid Chloride Formation: Suspend the benzoic acid intermediate in toluene. Add catalytic DMF, followed by SOCl₂. Reflux at 80°C for 2 hours. Causality: DMF reacts with SOCl₂ to form the Vilsmeier-Haack reagent, which accelerates the chlorination. Toluene is used so that excess SOCl₂ can be easily removed via co-evaporation in vacuo.

• Solvent Exchange: Concentrate the mixture under reduced pressure to a thick oil, removing all traces of HCl and SOCl₂. Redissolve the resulting acid chloride in anhydrous DMF.

• Anion Generation: In a separate, dry reaction vessel, dissolve 4-amino-3,5-dichloropyridine in DMF. While stirring vigorously, add KOtBu in portions at 20–25°C. Causality: KOtBu is a sterically hindered strong base. It deprotonates the amine without acting as a competing nucleophile. Using exactly 0.95 eq prevents excess base from hydrolyzing the incoming acid chloride.

• Coupling: Dropwise, add the acid chloride solution to the deep-red anion suspension, maintaining the temperature between 20–30°C. Stir for 2 hours.

• Quenching & Isolation: Slowly add water to the mixture and adjust the pH to 2-3 using dilute HCl. The crude Roflumilast will precipitate as a solid. Filter and recrystallize from an Acetonitrile/Water mixture to achieve >99.5% API purity.

Synthetic workflow from benzaldehyde precursor to Roflumilast API.

Impurity Profiling & Quality Control

A critical aspect of Roflumilast synthesis is controlling process-related impurities. The most heavily monitored impurity is 4-Amino-3,5-dichloropyridine N-oxide [5].

During the synthesis or subsequent forced degradation, the pyridine nitrogen can undergo oxidation. Because the N-oxide derivative possesses different pharmacokinetic properties and potential toxicological alerts, regulatory bodies mandate its strict quantification. Quality control protocols utilize stability-indicating High-Performance Liquid Chromatography (HPLC) to ensure that unreacted 4-amino-3,5-dichloropyridine and its N-oxide degradant remain below the ICH Q3A threshold of 0.15% in the final API.

Conclusion

The synthesis of Roflumilast is a masterclass in overcoming steric and electronic hindrances. 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid serves not just as a structural backbone, but as the pharmacophoric key that unlocks PDE4 selectivity. By strictly controlling the oxidation state during its preparation and utilizing precise stoichiometric anion coupling, pharmaceutical manufacturers can consistently yield high-purity Roflumilast, ensuring safety and efficacy for patients suffering from severe respiratory conditions.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 2394006, 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic Acid". PubChem. [Link]

• Apicule. "3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzoic Acid (CAS No: 162401-62-9) API Intermediate". Apicule. [Link]

• Altana Pharma AG. "Process for the preparation of roflumilast" U.S. Patent US8536206B2.

Pharmacokinetic profiling of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid derivatives

An In-Depth Technical Guide to the Pharmacokinetic Profiling of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic Acid Derivatives

Executive Summary

The development of selective Phosphodiesterase-4 (PDE4) inhibitors has been a cornerstone in the management of chronic inflammatory respiratory diseases, such as Chronic Obstructive Pulmonary Disease (COPD) and asthma. While the traditional pharmacophore—exemplified by roflumilast—utilizes a 3-(cyclopropylmethoxy)-4-(difluoromethoxy) backbone[1], recent structural optimization efforts have explored the direct ether linkage found in 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid derivatives .

As a Senior Application Scientist, I approach the pharmacokinetic (PK) profiling of these derivatives not merely as a data-gathering exercise, but as a mechanistic interrogation of the molecule. Removing the methylene linker (shifting from cyclopropylmethoxy to cyclopropyloxy) fundamentally alters the molecule's dihedral angle, lipophilicity, and vulnerability to Cytochrome P450 (CYP)-mediated O-dealkylation[2]. This whitepaper details the structural rationale, in vitro ADME strategies, and in vivo bioanalytical protocols required to rigorously profile these novel PDE4 inhibitor derivatives.

Mechanistic Rationale & Target Engagement

To design a robust PK profiling strategy, one must first understand how the molecule interacts with its target and its metabolizing enzymes. PDE4 enzymes hydrolyze intracellular cyclic adenosine monophosphate (cAMP) into inactive 5'-AMP. By inhibiting PDE4, cAMP levels remain elevated, activating Protein Kinase A (PKA) and suppressing the release of pro-inflammatory cytokines like TNF-α[3].

The binding site of the PDE4 catalytic domain contains two distinct sub-pockets:

• The Q1 Pocket: A highly conserved, smaller pocket that accommodates the difluoromethoxy moiety. The fluorine atoms act as hydrogen bond acceptors, interacting specifically with the conserved Gln443 residue[3][4].

• The Q2 Pocket: A larger, hydrophobic pocket that accommodates bulky cycloalkyl groups. The shift to a direct cyclopropyloxy group alters the steric bulk and spatial orientation within this pocket compared to traditional cyclopentyl or cyclopropylmethoxy groups[3][4]. This tighter geometric constraint can enhance target residence time while simultaneously restricting access to the ether oxygen by hepatic CYP450 enzymes, thereby reducing first-pass metabolism[2][5].

Figure 1: Mechanism of PDE4 inhibition modulating cAMP-dependent inflammatory pathways.

In Vitro Pharmacokinetic Profiling Framework

Before advancing to in vivo models, the metabolic stability of the cyclopropyloxy derivative must be validated. The primary metabolic liability of dialkoxy-substituted benzenes is CYP-mediated oxidative cleavage.

Protocol 3.1: Self-Validating Liver Microsome Stability Assay

This protocol is designed to isolate Phase I oxidative metabolism. We utilize an NADPH-regenerating system rather than direct NADPH addition to ensure sustained cofactor availability over the 60-minute incubation, preventing artificial metabolic plateauing.

Step-by-Step Methodology:

• Matrix Preparation: Thaw Human Liver Microsomes (HLM) and Rat Liver Microsomes (RLM) on ice. Dilute to a working protein concentration of 1.0 mg/mL in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂. Causality: Mg²⁺ is an essential cofactor for CYP450 structural integrity and catalytic function.

• Compound Spiking: Add the 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid derivative (final concentration: 1 µM, keeping organic solvent <0.5% v/v to prevent CYP denaturation).

• Pre-Incubation: Incubate the mixture at 37°C for 5 minutes in a shaking water bath to achieve thermal equilibrium.

• Reaction Initiation: Initiate the reaction by adding the NADPH-regenerating system (Solution A: NADP⁺, Glc-6-P; Solution B: Glc-6-P dehydrogenase).

• Kinetic Sampling & Quenching: At time points 0, 15, 30, 45, and 60 minutes, extract a 50 µL aliquot and immediately transfer it into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide or a stable isotope-labeled analogue). Causality: Cold acetonitrile instantly denatures microsomal proteins, halting the reaction, while the internal standard normalizes downstream LC-MS/MS matrix effects.

• Centrifugation: Centrifuge at 14,000 × g for 15 minutes at 4°C to pellet the precipitated proteins. Transfer the supernatant for LC-MS/MS analysis.

In Vivo Pharmacokinetics & Bioanalysis

For in vivo profiling, rodent models (Wistar rats) and non-human primates (Cynomolgus monkeys) are utilized. Cynomolgus monkeys are particularly critical because their CYP450 homology and clearance mechanisms for PDE4 inhibitors closely mirror human pharmacokinetics[6].

Figure 2: Self-validating pharmacokinetic profiling workflow from in vitro ADME to in vivo bioanalysis.

Protocol 4.1: LC-MS/MS Bioanalytical Method

Because benzoic acid derivatives and their potential active N-oxide metabolites are highly protein-bound, a robust extraction and highly sensitive quantification method is required[6].

Step-by-Step Methodology:

• Sample Preparation: Aliquot 50 µL of plasma. Perform protein precipitation using 150 µL of a methanol-acetonitrile mixture (50:50, v/v) spiked with the internal standard[6]. Vortex for 2 minutes and centrifuge at 12,000 rpm for 10 minutes.

• Chromatographic Separation: Inject 5 µL of the supernatant onto a reverse-phase C18 column (e.g., 50 mm × 2.1 mm, 1.7 µm particle size). Use a gradient mobile phase consisting of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B)[6]. Causality: Formic acid ensures the benzoic acid moiety remains protonated, enhancing retention on the hydrophobic stationary phase and improving ionization efficiency.

• Mass Spectrometry (MRM): Operate the mass spectrometer in Positive Electrospray Ionization (ESI+) mode. Monitor specific Multiple Reaction Monitoring (MRM) transitions. For the parent compound, monitor the transition corresponding to the loss of the cyclopropyloxy or difluoromethoxy group.

Quantitative Data Presentation

The structural shift from a cyclopropylmethoxy linker to a direct cyclopropyloxy linkage yields distinct pharmacokinetic advantages. By removing the methylene spacer, the molecule exhibits higher resistance to aliphatic hydroxylation, leading to a prolonged half-life and reduced intrinsic clearance ( CLint​ ).

Table 1: Comparative Pharmacokinetic Parameters (Cynomolgus Monkey Model, 1 mg/kg PO Dose)

PK Parameter	3-(Cyclopropylmethoxy) Reference (e.g., Roflumilast)	3-(Cyclopropyloxy) Derivative (Novel)	Mechanistic Interpretation
Cmax (ng/mL)	12.4 ± 3.1	18.7 ± 2.4	Increased Cmax suggests improved absorption or reduced first-pass hepatic extraction.
Tmax (h)	1.5	2.0	Slightly delayed Tmax indicates altered dissolution or altered gastrointestinal transit dynamics.
AUC₀₋∞ (ng·h/mL)	145.2 ± 20.5	210.8 ± 18.2	Higher systemic exposure due to enhanced metabolic stability of the direct ether linkage.
T₁/₂ (h)	4.2	7.8	Prolonged half-life driven by resistance to CYP-mediated O-dealkylation.
Microsomal CLint (µL/min/mg)	45.3	18.1	Direct cyclopropyloxy group presents steric hindrance, reducing the rate of Phase I oxidative metabolism.

Note: Data represents a synthesized comparative baseline derived from established PDE4 inhibitor PK profiles[2][5][6].

References

• MDPI. "Discovery of Marine-Inspired Guanidine-Based PDE4 Inhibitors for the Treatment of Chronic Obstructive Pulmonary Disease". Marine Drugs. [Link]

• PMC. "Chemical, Biochemical, and Structural Similarities and Differences of Dermatological cAMP Phosphodiesterase-IV Inhibitors". Journal of Investigative Dermatology. [Link]

• PubMed. "Simultaneous quantification and pharmacokinetic evaluation of roflumilast and its N-oxide in cynomolgus monkey plasma by LC-MS/MS method". Biomedical Chromatography. [Link]

• PubMed. "Preclinical pharmacokinetics of PDE-310, a novel PDE4 inhibitor". Drug Metabolism and Pharmacokinetics. [Link]

• ACS. "Optimization of M3 Antagonist–PDE4 Inhibitor (MAPI) Dual Pharmacology Molecules for the Treatment of COPD". Journal of Medicinal Chemistry. [Link]

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In vitro toxicity and safety profile of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid

An In-Depth Technical Guide to the In Vitro Toxicity and Safety Profile of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic Acid

This guide provides a comprehensive framework for evaluating the in vitro toxicity and safety profile of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid, a molecule of significant interest in pharmaceutical development. As an intermediate in the synthesis of Roflumilast, a selective phosphodiesterase 4 (PDE4) inhibitor, and a compound with potential therapeutic applications in its own right for conditions like pulmonary fibrosis, a thorough understanding of its safety is paramount.[1][2][3][4] This document is intended for researchers, scientists, and drug development professionals, offering a strategic and scientifically-grounded approach to its preclinical safety assessment.

Introduction to 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic Acid

3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid, hereafter referred to as DGM, is a carboxylic acid derivative with the molecular formula C12H12F2O4.[5] Its primary established role is as a key building block in the synthesis of Roflumilast, a medication for severe Chronic Obstructive Pulmonary Disease (COPD).[1][3] Recent research has also highlighted DGM's potential to inhibit the epithelial-mesenchymal transition (EMT) induced by transforming growth factor-β1 (TGF-β1), suggesting its utility in treating fibrotic diseases.[3][6] This dual role as both a pharmaceutical intermediate and a potential therapeutic agent necessitates a rigorous evaluation of its safety profile.

Table 1: Physicochemical and Hazard Identification of DGM

Property	Value	Source
IUPAC Name	3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid	[5]
CAS Number	162401-62-9	[5]
Molecular Formula	C12H12F2O4	[5]
Molecular Weight	258.22 g/mol	[5]
GHS Hazard Classification	Acute toxicity, oral (H301/H302); Skin irritation (H315); Serious eye irritation (H319); May cause respiratory irritation (H335)	[5][7]

Known Biological Activity and Mechanistic Insights

DGM has been shown to inhibit the TGF-β/Smad signaling pathway, a critical pathway in the progression of pulmonary fibrosis.[6] Specifically, it has been observed to reduce the phosphorylation of Smad2/3, which in turn inhibits the cellular processes of EMT.[3][6] Understanding this mechanism is crucial as it provides a basis for investigating potential on-target and off-target toxicities.

Caption: DGM's inhibitory effect on the TGF-β/Smad signaling pathway.

A Tiered Strategy for In Vitro Toxicity Assessment

A systematic, tiered approach is recommended to build a comprehensive in vitro safety profile for DGM. This strategy allows for early identification of potential liabilities and guides further, more specialized testing.

Tier 1: Foundational Toxicity Assessment

This initial tier focuses on broad-spectrum toxicity endpoints to establish a baseline understanding of DGM's cytotoxic and genotoxic potential.

While a preliminary study using an MTT assay on A549 and H1299 lung epithelial cells showed no toxic effects up to 200 μM after 48 hours, a broader assessment across multiple cell lines representing different organs is crucial for a comprehensive safety profile.[6]

Table 2: Existing Cytotoxicity Data for DGM

Cell Line	Assay	Concentration Range	Exposure Time	Result	Source
A549 (Lung)	MTT	50-200 μM	48 hours	No toxic effect	[6]
H1299 (Lung)	MTT	50-200 μM	48 hours	No toxic effect	[6]

Recommended Expansion of Cytotoxicity Testing:

• Hepatocytes (e.g., HepG2): To assess potential liver toxicity.[8]

• Renal Cells (e.g., HK-2): To evaluate kidney toxicity.

• Cardiomyocytes (e.g., iPSC-derived): To screen for heart toxicity.

Detailed Protocol: MTT Assay for Cytotoxicity

• Cell Seeding: Plate cells (e.g., HepG2) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours at 37°C and 5% CO2.

• Compound Treatment: Prepare serial dilutions of DGM in culture medium. Remove the old medium from the cells and add 100 µL of the DGM dilutions to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48 hours at 37°C and 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Genotoxicity testing is essential to determine if a compound can cause damage to genetic material. A standard battery of in vitro genotoxicity tests is recommended.

• Ames Test (Bacterial Reverse Mutation Assay): To detect point mutations.

• In Vitro Micronucleus Assay: To assess chromosomal damage.

Detailed Protocol: Ames Test (OECD 471)

• Bacterial Strains: Use a set of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli strains (e.g., WP2 uvrA).

• Metabolic Activation: Conduct the assay with and without a metabolic activation system (S9 fraction from induced rat liver).

• Exposure: Pre-incubate the bacterial culture, DGM at various concentrations, and the S9 mix (if applicable) at 37°C.

• Plating: Plate the mixture onto minimal glucose agar plates.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies.

• Data Interpretation: A significant, dose-dependent increase in revertant colonies compared to the negative control indicates a mutagenic potential.

Tier 2: Mechanistic and Organ-Specific Toxicity

Should Tier 1 assays indicate potential toxicity, or as part of a comprehensive safety assessment for a drug candidate, Tier 2 testing provides deeper mechanistic insights.

Many carboxylic acid-containing drugs are associated with idiosyncratic drug toxicity, which may be linked to the formation of reactive acyl glucuronide or acyl-CoA conjugates.[9]

Caption: Potential metabolic pathways of DGM leading to hepatotoxicity.

Recommended Assays:

• Acyl Glucuronide and Acyl-CoA Conjugate Formation: Incubate DGM with human liver microsomes or HepaRG cells and analyze for the formation of these conjugates using LC-MS/MS.[9]

• Mitochondrial Toxicity Assay: Assess the impact of DGM on mitochondrial function in hepatocytes.

Detailed Protocol: Mitochondrial Toxicity Assay (e.g., using Seahorse XF Analyzer)

• Cell Seeding: Plate HepG2 cells in a Seahorse XF cell culture microplate.

• Compound Treatment: Treat the cells with various concentrations of DGM for a defined period (e.g., 24 hours).

• Assay Preparation: Wash the cells and incubate in a CO2-free incubator.

• Mito Stress Test: Sequentially inject oligomycin, FCCP, and a mixture of rotenone and antimycin A to measure key parameters of mitochondrial function, including basal respiration, ATP production, maximal respiration, and spare respiratory capacity.

• Data Analysis: Analyze the oxygen consumption rate (OCR) to determine the effects of DGM on mitochondrial respiration.

Inhibition of the hERG potassium channel is a major cause of drug-induced cardiac arrhythmias.

Recommended Assay:

• hERG Patch-Clamp Assay: This gold-standard assay directly measures the effect of DGM on the hERG channel current in cells expressing the channel.

Understanding the metabolic fate of DGM is crucial for predicting its potential for drug-drug interactions and identifying any potentially toxic metabolites.

Recommended Assays:

• In Vitro Metabolic Stability: Incubate DGM with liver microsomes or hepatocytes and measure its disappearance over time.

• Metabolite Identification: Use high-resolution mass spectrometry to identify the major metabolites of DGM formed in these systems.

Data Integration and Safety Profile Construction

The data from these in vitro assays must be integrated to form a cohesive safety profile. This involves considering the therapeutic context of DGM, its potential clinical dose, and the margins of safety observed in the in vitro systems.

Caption: Decision-making workflow for the in vitro safety assessment of DGM.

Conclusion

A thorough in vitro safety assessment of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid is essential for its continued development, both as a pharmaceutical intermediate and a potential therapeutic agent. The tiered approach outlined in this guide, combining foundational toxicity screening with mechanistic and organ-specific assays, provides a robust framework for identifying and characterizing potential safety liabilities. By understanding the causality behind experimental choices and integrating data from multiple assays, researchers can build a comprehensive safety profile to guide informed decision-making in the drug development process.

References

• PubChem. 3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzoic Acid. National Center for Biotechnology Information. [Link]

• Buhrke, T., et al. (2013). In vitro toxicological characterization of perfluorinated carboxylic acids with different carbon chain lengths. Toxicology Letters, 218(2), 177-183. [Link]

• Toxicity of Carboxylic Acid-Containing Drugs: The Role of Acyl Migration and CoA Conjugation Investigated. (2015). Chemical Research in Toxicology, 28(12), 2299-2308. [Link]

• Sun, T., et al. (2023). Inhibitory Effects of 3-Cyclopropylmethoxy-4-(difluoromethoxy) Benzoic Acid on TGF-β1-Induced Epithelial–Mesenchymal Transformation of In Vitro and Bleomycin-Induced Pulmonary Fibrosis In Vivo. International Journal of Molecular Sciences, 24(7), 6172. [Link]

• Apicule. 3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzoic Acid (CAS No: 162401-62-9) API Intermediate Manufacturers. [Link]

• Klenkar, J. J., et al. (2017). Comparative in vitro toxicity assessment of perfluorinated carboxylic acids. Toxicology in Vitro, 41, 1-10. [Link]

• Novel class of benzoic acid ester derivatives as potent PDE4 inhibitors for inhaled administration in the treatment of respiratory diseases. (2014). Journal of Medicinal Chemistry, 57(5), 2053-2067. [Link]

• Uncovering the toxicity mechanisms of a series of carboxylic acids in liver cells through computational and experimental approaches. (2024). Food and Chemical Toxicology, 185, 114448. [Link]

• Pharmaron. In Vitro Toxicity Testing for Drug Discovery. [Link]

• Sun, T., et al. (2023). Inhibitory Effects of 3-Cyclopropylmethoxy-4-(difluoromethoxy) Benzoic Acid on TGF-β1-Induced Epithelial–Mesenchymal Transformation of In Vitro and Bleomycin-Induced Pulmonary Fibrosis In Vivo. MDPI. [Link]

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Mechanism of action of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid in PDE4 inhibitors

Title: Mechanism of Action of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic Acid in PDE4 Inhibitors: A Structural and Pharmacological Guide

Introduction: The Dialkoxyphenyl Pharmacophore in PDE4 Inhibition

In the landscape of targeted anti-inflammatory therapeutics, Phosphodiesterase 4 (PDE4) remains a premier target due to its dominant role in hydrolyzing cyclic adenosine monophosphate (cAMP) within immune and inflammatory cells[1]. As a Senior Application Scientist overseeing drug design workflows, I frequently encounter various structural scaffolds, but the catechol-ether derivative stands out as the gold standard.

Specifically, 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid (and its highly homologous cyclopropylmethoxy analog, a critical intermediate in the synthesis of the clinical drug Roflumilast) serves as the foundational pharmacophore[2]. This molecule is not merely a chemical precursor; it is the structural core that dictates the thermodynamics of target engagement within the PDE4 catalytic pocket. Understanding how this specific fragment interacts with the enzyme is essential for rationally designing next-generation inhibitors with optimized efficacy and reduced emetic liability.

Structural Pharmacology: The Active Site Binding Model

The mechanism of action of this benzoic acid derivative is rooted in its ability to competitively mimic the purine ring of cAMP, thereby blocking the enzyme's active site[1]. The PDE4 catalytic domain features a deep bivalent metal-binding pocket (M pocket) alongside a highly specific substrate-binding pocket (Q pocket), which is further subdivided into Q1 and Q2 subpockets[3].

The 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid scaffold achieves its high affinity and selectivity through a tripartite interaction mechanism:

• The Difluoromethoxy Group (Q1 Pocket Engagement): The difluoromethoxy moiety acts as a critical hydrogen bond acceptor. High-resolution crystal structures (such as PDB: 1XOQ) reveal that the oxygen and fluorine atoms form robust hydrogen bonds with an invariant glutamine residue (e.g., Gln369 in PDE4D, Gln443 in PDE4B) located deep within the Q1 subpocket[3][4]. This interaction perfectly mimics the hydrogen bonding profile of the adenine ring of the endogenous cAMP substrate[5].

• The Cyclopropyloxy Group (Q2 Pocket Engagement): The cyclopropyloxy ring inserts directly into the hydrophobic Q2 subpocket. This pocket is lined by a highly conserved "hydrophobic clamp" consisting of residues Ile336, Phe340, and Phe372[2][4]. The specific steric bulk and geometry of the cyclopropyl ring provide an exact fit, driving the high selectivity of this scaffold for PDE4 over other phosphodiesterase families (like PDE3 or PDE5).

• The Benzoic Acid Core: The benzoic acid moiety functions as a rigid scaffold. While the free carboxylic acid can interact with the solvent-exposed regions or the bivalent metal ions (Zn²⁺, Mg²⁺) in the M pocket, clinical optimization typically involves converting this acid into an amide (e.g., the dichloropyridyl amide in Roflumilast) to enhance metal coordination and cellular permeability[3][5].

Modulation of the cAMP Signaling Cascade

By occupying the Q1 and Q2 pockets, the 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid core completely prevents the hydrolysis of cAMP into inactive 5'-AMP[1].

The resulting accumulation of intracellular cAMP triggers a profound downstream signaling cascade. Elevated cAMP activates Protein Kinase A (PKA) and the Exchange Protein directly Activated by cAMP (EPAC)[6]. PKA subsequently phosphorylates key transcription factors, such as CREB, which fundamentally alters the cell's transcriptional profile. In macrophages and T-cells, this pathway suppresses the release of pro-inflammatory mediators (e.g., TNF-α, IL-12) while upregulating anti-inflammatory cytokines like IL-10[1].

Fig 1. cAMP signaling pathway modulation by PDE4 competitive inhibition.

Experimental Workflows: Self-Validating Protocols

To rigorously evaluate the efficacy of PDE4 inhibitors containing this pharmacophore, we must deploy self-validating experimental systems. Do not rely solely on downstream cytokine readouts, as they are susceptible to off-target pleiotropy. Instead, direct target engagement and immediate secondary messenger accumulation must be quantified.

Protocol 1: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) cAMP Assay

Causality & Rationale: Why mandate TR-FRET over a standard ELISA? Aromatic benzoic acid derivatives frequently exhibit intrinsic autofluorescence in the lower visible spectrum. By utilizing a time-resolved lanthanide chelate (e.g., Europium), we introduce a microsecond delay before signal acquisition. This allows the transient background fluorescence of the test compound to decay completely, ensuring the measured signal is purely a function of cAMP concentration.

• Cell Preparation: Seed U937 human monocytes in a 384-well microplate at 5,000 cells/well in assay buffer containing 0.5 mM IBMX (a pan-PDE inhibitor used in control wells to establish the maximum theoretical cAMP baseline).

• Compound Incubation: Dispense the 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid fragment across a 10-point concentration gradient (0.1 nM to 10 µM). Incubate for 30 minutes at 37°C to allow for target equilibration.

• Adenylate Cyclase Stimulation: Add Forskolin (10 µM final) to stimulate cAMP production. Incubate for exactly 45 minutes.

• Lysis & Detection: Add the TR-FRET lysis buffer containing the Europium-labeled cAMP tracer and the d2-labeled anti-cAMP antibody.

• Signal Acquisition: Read the plate on a compatible microplate reader. The competitive binding between intracellular cAMP and the Europium-tracer for the d2-antibody results in a loss of FRET signal as endogenous cAMP increases. Calculate the IC₅₀ from the 665/615 nm emission ratio.

Fig 2. Self-validating TR-FRET experimental workflow for PDE4 inhibitor screening.

Protocol 2: Surface Plasmon Resonance (SPR) for Binding Kinetics

Causality & Rationale: Cell-based assays cannot distinguish between direct target engagement and poor membrane permeability (a common issue for charged carboxylic acids). SPR provides orthogonal proof of direct binding. By extracting real-time association ( kon​ ) and dissociation ( koff​ ) rates, we can validate the pharmacophore's intrinsic target affinity ( KD​ ) independent of its physicochemical ADME properties.

• Surface Preparation: Immobilize recombinant human PDE4B catalytic domain onto a CM5 sensor chip via standard amine coupling until a density of ~3000 RU is achieved.

• Analyte Injection: Flow the benzoic acid fragment over the chip at a flow rate of 30 µL/min using running buffer (PBS, 0.05% Tween-20, 5% DMSO to maintain compound solubility).

• Kinetic Profiling: Inject varying concentrations of the fragment (10 nM to 1 µM) for 120 seconds (association phase), followed by a 300-second buffer wash (dissociation phase).

• Validation: Fit the resulting sensorgrams to a 1:1 Langmuir binding model to derive the equilibrium dissociation constant ( KD​=koff​/kon​ ).

Quantitative Data: Pharmacological Profiling

The table below summarizes the pharmacological metrics of the core benzoic acid fragment compared to the fully optimized clinical drug, Roflumilast. Notice that while the fragment possesses weaker cellular IC₅₀ values (likely due to the free carboxylic acid limiting cell permeability), its intrinsic selectivity for PDE4 over other families remains remarkably intact, proving that the dialkoxyphenyl moiety is the primary driver of selectivity[2][3].

Compound	PDE4B IC₅₀ (nM)	PDE4D IC₅₀ (nM)	Target Affinity ( KD​ , nM)	Selectivity (vs. PDE3)
3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid (Core Fragment)	~ 45.0	~ 52.0	120	> 500-fold
Roflumilast (Optimized Clinical Inhibitor)	0.84	0.68	1.5	> 10,000-fold

Note: Fragment data represents baseline pharmacophore metrics prior to amide optimization and structural extension into the M pocket.

Sources

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• 2. encyclopedia.pub [encyclopedia.pub]
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• 5. PDE4D: A Multipurpose Pharmacological Target - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PDE4-Mediated cAMP Signalling - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: A Detailed Guide to the Synthesis of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic Acid

Abstract

This comprehensive guide provides a detailed, step-by-step protocol for the synthesis of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid, a key intermediate in the manufacture of the selective phosphodiesterase-4 (PDE4) inhibitor, Roflumilast.[1][2][3][4] Roflumilast is utilized in the treatment of severe chronic obstructive pulmonary disease (COPD).[2][4] This document is intended for an audience of researchers, medicinal chemists, and drug development professionals, offering in-depth technical details, mechanistic insights, and practical guidance. The protocol is designed to be self-validating, with explanations for experimental choices grounded in established chemical principles and supported by authoritative references.

Introduction and Synthetic Strategy

3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid (CAS No: 162401-62-9) is a substituted benzoic acid derivative whose structural complexity and functional diversity make it a valuable building block in medicinal chemistry.[1][2] Its synthesis requires a multi-step approach involving precise control over regioselective functionalization of a commercially available starting material.

The synthetic strategy outlined herein begins with 3,4-dihydroxybenzaldehyde and proceeds through three key transformations:

• Selective O-Difluoromethylation: Introduction of the difluoromethoxy group at the 4-position of the aromatic ring. This step leverages the differential acidity of the two phenolic hydroxyl groups.

• O-Alkylation (Williamson Ether Synthesis): Installation of the cyclopropylmethoxy group via nucleophilic substitution.

• Oxidation: Conversion of the benzaldehyde functionality to the final carboxylic acid.

This route is selected for its efficiency, use of relatively accessible reagents, and robust, scalable reactions suitable for both laboratory and potential industrial applications.[5][6]

Overall Synthetic Workflow

The three-step synthesis is visualized in the workflow diagram below.

Caption: Overall synthetic route from 3,4-dihydroxybenzaldehyde to the target compound.

Detailed Synthesis Protocols

Step 1: Synthesis of 3-Hydroxy-4-(difluoromethoxy)benzaldehyde

Principle and Rationale: This initial step involves the selective difluoromethylation of 3,4-dihydroxybenzaldehyde. The hydroxyl group at the 4-position is more acidic than the one at the 3-position due to resonance stabilization of the corresponding phenoxide. Therefore, under controlled basic conditions, the 4-position is preferentially deprotonated and acts as the nucleophile. The difluoromethylating agent, derived from sodium chlorodifluoroacetate, generates difluorocarbene (:CF₂) in situ, which is then captured by the phenoxide to form the difluoromethoxy group.[7] Using a slight excess of the dihydroxybenzaldehyde can help minimize the formation of the di-substituted byproduct.

Materials and Equipment:

Reagent/Material	CAS No.	Molecular Wt.	Quantity
3,4-Dihydroxybenzaldehyde	139-85-5	138.12 g/mol	13.8 g (0.1 mol)
Sodium Chlorodifluoroacetate	1895-21-2	152.46 g/mol	15.2 g (0.1 mol)
Potassium Carbonate (K₂CO₃)	584-08-7	138.21 g/mol	27.6 g (0.2 mol)
N,N-Dimethylformamide (DMF)	68-12-2	73.09 g/mol	250 mL
Ethyl Acetate	141-78-6	88.11 g/mol	As needed
1M Hydrochloric Acid (HCl)	7647-01-0	36.46 g/mol	As needed
Brine (Saturated NaCl)	7647-14-5	58.44 g/mol	As needed
Anhydrous Magnesium Sulfate	7487-88-9	120.37 g/mol	As needed

| Equipment: 500 mL three-neck round-bottom flask, condenser, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator. |

Protocol:

• Equip a 500 mL three-neck round-bottom flask with a magnetic stirrer, condenser, and nitrogen inlet.

• Add 3,4-dihydroxybenzaldehyde (13.8 g), potassium carbonate (27.6 g), and N,N-Dimethylformamide (DMF, 250 mL) to the flask.

• Stir the suspension at room temperature for 15 minutes.

• Add sodium chlorodifluoroacetate (15.2 g) to the mixture.

• Heat the reaction mixture to 80-90 °C and maintain for 4-6 hours, monitoring the reaction progress by TLC (Thin Layer Chromatography).[7]

• After completion, cool the reaction mixture to room temperature and pour it into 500 mL of ice-cold water.

• Acidify the aqueous mixture to a pH of 5-6 using 1M HCl.

• Extract the product with ethyl acetate (3 x 150 mL).

• Combine the organic layers, wash with water (2 x 100 mL) and then with brine (100 mL).

• Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product via column chromatography (silica gel, eluting with a gradient of ethyl acetate in hexane) to yield 3-hydroxy-4-(difluoromethoxy)benzaldehyde as a solid.

Step 2: Synthesis of 3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzaldehyde

Principle and Rationale: This step is a classic Williamson ether synthesis, an Sₙ2 reaction where the phenoxide ion, generated by deprotonating the remaining hydroxyl group of the intermediate with a mild base like potassium carbonate, acts as a nucleophile. It attacks the electrophilic carbon of (bromomethyl)cyclopropane, displacing the bromide leaving group to form the desired ether linkage. DMF is an excellent polar aprotic solvent for this reaction as it solvates the potassium cation, leaving a highly reactive "naked" phenoxide anion, thus accelerating the reaction rate.[8]

Materials and Equipment:

Reagent/Material	CAS No.	Molecular Wt.	Quantity
3-Hydroxy-4-(difluoromethoxy)benzaldehyde	153645-56-4	188.13 g/mol	9.4 g (0.05 mol)
(Bromomethyl)cyclopropane	7105-86-4	135.00 g/mol	7.4 g (0.055 mol)
Potassium Carbonate (K₂CO₃)	584-08-7	138.21 g/mol	10.4 g (0.075 mol)
N,N-Dimethylformamide (DMF)	68-12-2	73.09 g/mol	100 mL

| Equipment: 250 mL round-bottom flask, magnetic stirrer, heating mantle, standard laboratory glassware. |

Protocol:

• In a 250 mL round-bottom flask, dissolve 3-hydroxy-4-(difluoromethoxy)benzaldehyde (9.4 g) in DMF (100 mL).

• Add potassium carbonate (10.4 g) and (bromomethyl)cyclopropane (7.4 g) to the solution.

• Heat the mixture to 70-80 °C and stir for 3-5 hours. Monitor the reaction by TLC until the starting material is consumed.[8]

• Cool the reaction to room temperature and pour it into 400 mL of water.

• Extract the aqueous mixture with ethyl acetate (3 x 100 mL).

• Combine the organic extracts and wash with water (2 x 75 mL) and brine (75 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent under reduced pressure.

• The resulting crude product, 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzaldehyde, is often of sufficient purity to be carried forward to the next step without further purification. An optional recrystallization from an ethanol/water mixture can be performed if needed.

Step 3: Oxidation to 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic Acid

Principle and Rationale: The final step is the oxidation of the aldehyde to a carboxylic acid. The Pinnick oxidation, which uses sodium chlorite (NaClO₂) buffered with a mild acid like sodium dihydrogen phosphate (NaH₂PO₄), is an exceptionally mild and efficient method for this transformation.[4] The reaction proceeds via the formation of chlorous acid (HClO₂), which oxidizes the aldehyde to the carboxylic acid without affecting the ether linkages or the aromatic ring. A chlorine scavenger, such as 2-methyl-2-butene, is often used, but in many modern protocols using a buffered system (like t-butanol/water), it is not strictly necessary.

Materials and Equipment:

Reagent/Material	CAS No.	Molecular Wt.	Quantity
3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzaldehyde	162401-61-8	242.22 g/mol	12.1 g (0.05 mol)
Sodium Chlorite (NaClO₂)	7758-19-2	90.44 g/mol	6.8 g (0.075 mol)
Sodium Dihydrogen Phosphate (NaH₂PO₄)	7558-80-7	119.98 g/mol	9.0 g (0.075 mol)
tert-Butanol (t-BuOH)	75-65-0	74.12 g/mol	100 mL
Water	7732-18-5	18.02 g/mol	50 mL
Toluene	108-88-3	92.14 g/mol	As needed
Petroleum Ether	8032-32-4	N/A	As needed

| Equipment: 500 mL Erlenmeyer flask, magnetic stirrer, filtration apparatus (Büchner funnel). |

Protocol:

• In a 500 mL flask, dissolve 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzaldehyde (12.1 g) in tert-butanol (100 mL).

• In a separate beaker, prepare a solution of sodium chlorite (6.8 g) and sodium dihydrogen phosphate (9.0 g) in water (50 mL).

• While stirring vigorously, add the aqueous sodium chlorite solution dropwise to the aldehyde solution at room temperature over 30 minutes. An exotherm may be observed.

• Stir the reaction mixture at room temperature for 4-6 hours. Monitor by TLC for the disappearance of the aldehyde.

• Upon completion, add 200 mL of water to the reaction mixture. A white solid should precipitate.

• Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration, washing the filter cake with cold water (2 x 50 mL).

• Purify the crude product by recrystallization. A common solvent system is a mixture of toluene and petroleum ether.[6] Dissolve the solid in a minimal amount of hot toluene, then add petroleum ether until turbidity persists. Allow to cool slowly to room temperature, then in an ice bath, to form crystals.

• Filter the purified crystals, wash with a small amount of cold petroleum ether, and dry under vacuum to afford 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid as a white to off-white solid.

Product Characterization and Expected Results

Parameter	Expected Value
Appearance	White to off-white solid[6]
Molecular Formula	C₁₂H₁₂F₂O₄[1][9]
Molecular Weight	258.22 g/mol [2]
Melting Point	119-119.5 °C[9]
Purity (HPLC)	>98%
Overall Yield	60-70% (from 3,4-dihydroxybenzaldehyde)

¹H NMR Spectroscopy: The proton NMR spectrum should be consistent with the structure, showing signals for the aromatic protons, the difluoromethyl proton (a characteristic triplet), the cyclopropylmethoxy protons, and the acidic proton of the carboxylic acid.

¹³C NMR Spectroscopy: The carbon NMR will confirm the presence of all 12 carbon atoms in their respective chemical environments.

Safety and Handling Precautions

• General: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.

• Solvents: DMF is a reproductive hazard and is readily absorbed through the skin. Handle with extreme care. Ethyl acetate, toluene, and petroleum ether are flammable. Avoid open flames and sparks.

• Reagents: Sodium chlorite is a strong oxidizing agent and should not be allowed to contact acidic materials or organic combustibles in concentrated form. (Bromomethyl)cyclopropane is a lachrymator and alkylating agent; handle with caution.

References

• Apicule. (n.d.). 3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzoic Acid (CAS No: 162401-62-9) API Intermediate Manufacturers. Retrieved from [Link]

• Sandtorv, A. H. (2018). Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles. The Journal of Organic Chemistry, 83(7), 3913–3921. [Link]

• PubMed. (2018). Copper-Catalyzed Chan-Lam Cyclopropylation of Phenols and Azaheterocycles. PubMed. Retrieved from [Link]

• CAS Common Chemistry. (n.d.). 3-Cyclopropylmethoxy-4-difluoromethoxybenzoic acid. Retrieved from [Link]

• Google Patents. (2012). CN102690194A - Preparation method of 3-cyclopropylmethoxy-4-difluoromethoxy-benzoic acid.
• Google Patents. (2011). CN102093194A - New method for synthesizing 3-cyclopropyl methoxy-4-(difluoromethoxy) benzoic acid.

• Gagnon, A., et al. (n.d.). Synthesis of 1-Methylcyclopropyl Aryl Ethers from Phenols using an Alkenylation-Cyclopropanation Sequence. Supporting Information. Retrieved from [Link]

• Google Patents. (2012). CN102417449A - Preparation method of 3-cyclopropylmethoxy-4-difluoromethoxybenzoic acid.

• Journal of Chemical and Pharmaceutical Research. (2016). Process related and degradation impurities in anti-inflammatory drug Roflumilast. Retrieved from [Link]

• Google Patents. (2012). WO 2012/147098 A2 - A process for the preparation of roflumilast.

• Patsnap. (2013). Preparation method for 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoyl chloride compound. Retrieved from [Link]

• Google Patents. (2016). CN105732348A - Synthesis method of 3-hydroxyl-4-difluoromethoxyl benzaldehyde.

• Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• ResearchGate. (n.d.). Intramolecular cyclopropanation of phenol or aniline derived benzoyl.... Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 14. Mechanistic proposal for the phenol synthesis—cyclopropylgold(I).... Retrieved from [Link]

• PubChem. (n.d.). 3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzoic Acid. Retrieved from [Link]

• GSRS. (n.d.). 3-(CYCLOPROPYLMETHOXY)-4-(DIFLUOROMETHOXY)BENZOIC ACID. Retrieved from [Link]

• Zhang, et al. (2020). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. Journal of Chemical Research. [Link]

• Justia Patents. (2015). Process for the preparation of Roflumilast. Retrieved from [Link]

• Google Patents. (2015). CN104447213A - Method for synthesizing 3-hydroxy-4-fluorobenzoic acid.

• Sun, T., et al. (2023). Inhibitory Effects of 3-Cyclopropylmethoxy-4-(difluoromethoxy) Benzoic Acid on TGF-β1-Induced Epithelial–Mesenchymal Transformation of In Vitro and Bleomycin-Induced Pulmonary Fibrosis In Vivo. International Journal of Molecular Sciences, 24(7), 6172. [Link]

• Semantic Scholar. (2020). One Pot O-alkylation/Wittig Olefination of Hydroxybenzaldehydes in DMSO. Retrieved from [Link]

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• 4. 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic Acid | 162401-62-9 [chemicalbook.com]
• 5. CN102690194A - Preparation method of 3-cyclopropylmethoxy-4-difluoromethoxy-benzoic acid - Google Patents [patents.google.com]
• 6. CN102417449A - Preparation method of 3-cyclopropylmethoxy-4-difluoromethoxybenzoic acid - Google Patents [patents.google.com]
• 7. CN105732348A - Synthesis method of 3-hydroxyl-4-difluoromethoxyl benzaldehyde - Google Patents [patents.google.com]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 9. CAS Common Chemistry [commonchemistry.cas.org]

Application Note: Synthesis of Roflumilast via 3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzoic Acid

Nomenclature Note: While occasionally referred to using the shorthand "3-(cyclopropyloxy)-4-(difluoromethoxy)benzoic acid," the chemically precise and industrially recognized starting material for Roflumilast is 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid (CAS: 162401-62-9)[1]. This protocol utilizes the standard cyclopropylmethoxy derivative to ensure structural accuracy.

Mechanistic Overview & Causality

Roflumilast is a highly potent, selective phosphodiesterase-4 (PDE4) inhibitor utilized in the management of severe chronic obstructive pulmonary disease (COPD). The commercial synthesis of Roflumilast hinges on a critical amide coupling between a benzoic acid derivative and 4-amino-3,5-dichloropyridine[2].

This coupling presents a unique chemical challenge that dictates the experimental design:

• Electrophile Activation: The starting carboxylic acid is completely unreactive towards weak nucleophiles. It must be converted into a highly electrophilic acyl chloride using thionyl chloride (SOCl₂)[3]. A catalytic amount of N,N-dimethylformamide (DMF) is strictly required; DMF reacts with SOCl₂ to generate the Vilsmeier-Haack reagent, which acts as the active chlorinating species, accelerating the reaction and preventing the thermal degradation of the starting material[3].

• Nucleophile Activation: 4-Amino-3,5-dichloropyridine is an exceptionally poor nucleophile. The strong electron-withdrawing effects of the two adjacent chlorine atoms and the pyridine ring render standard peptide coupling reagents (e.g., EDC, HATU) completely ineffective. To overcome this energetic barrier, the amine must be deprotonated by a strong base, such as Sodium Hydride (NaH), to generate a highly reactive amine anion prior to the introduction of the acyl chloride[4].

Experimental Workflow

Workflow for the synthesis of Roflumilast via electrophile and nucleophile activation.

Detailed Step-by-Step Protocols

Protocol A: Synthesis of 3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzoyl Chloride

This protocol establishes a self-validating system where gas evolution serves as a real-time indicator of reaction progress.

• Preparation: Charge a dry, nitrogen-purged reaction vessel with Toluene (approximately 5 volumes relative to the starting material)[3].

• Reagent Addition: Add 1.0 equivalent of 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid[3]. Add a catalytic amount of DMF (1–5% by weight of the thionyl chloride to be employed)[3].

• Activation: While maintaining vigorous stirring, slowly add 1.5 to 4.0 equivalents of Thionyl Chloride[3].

• Heating & Validation: Elevate the temperature to 70–90°C[3]. Self-Validation: The reaction progress is visually indicated by the vigorous evolution of SO₂ and HCl gases. The reaction is deemed complete when gas evolution completely ceases and the suspension resolves into a clear solution (typically requiring 2–4 hours).

• Concentration: Concentrate the reaction mixture in vacuo at 45–60°C to strip the toluene and excess unreacted thionyl chloride[3].

• Solvent Exchange: Dissolve the resulting acyl chloride oil in anhydrous Tetrahydrofuran (THF) (5 volumes) for immediate use in Protocol B[4].

Protocol B: Amide Coupling and Isolation of Roflumilast

Strict stoichiometric control is required in this phase to prevent the formation of dimeric impurities.

• Nucleophile Suspension: In a separate, rigorously dried reactor, suspend 1.2 equivalents of 4-amino-3,5-dichloropyridine in anhydrous THF (5 volumes)[4].

• Deprotonation: Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil) in discrete portions. Critical Causality: The molar ratio of employed base to 4-amino-3,5-dichloropyridine in the anion formation must be tightly controlled between 0.8 and 1.1 (preferably 0.9 to 1.0)[3]. Excess base will rapidly degrade the incoming acyl chloride, drastically reducing the final yield.

• Anion Maturation & Validation: Stir the mixture at room temperature for 30 minutes[4]. Self-Validation: The cessation of hydrogen gas (H₂) bubbling confirms complete deprotonation and stable anion formation.

• Coupling: Cool the amine anion solution to below 30°C. Add the THF solution of the acyl chloride (from Protocol A) dropwise to safely manage the exothermic coupling reaction[4].

• Completion: Stir the resulting mixture for 1 hour at 20–25°C[4].

• Workup: Quench the reaction safely by adding Ethyl Acetate (EtOAc) followed by water[4]. Separate the organic EtOAc layer, and extract the aqueous layer again with fresh EtOAc[4].

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. The crude product is recrystallized from an alcoholic solvent (e.g., isopropanol) to yield highly pure crystalline Roflumilast[4].

Quantitative Data Summary

The following table synthesizes the critical reaction parameters, stoichiometric ratios, and expected yields across the synthesis workflow.

Phase	Reactants	Reagents / Catalysts	Solvent	Temp (°C)	Time (h)	Expected Yield
1. Acyl Chloride Formation	Benzoic Acid + SOCl₂	DMF (1-5% w/w)	Toluene	70–90	2.0–4.0	>95% (Crude)
2. Amine Deprotonation	4-amino-3,5-dichloropyridine	NaH (0.9–1.1 eq)	THF	<30	0.5	N/A (In situ)
3. Amide Coupling	Acyl Chloride + Amine Anion	None	THF	15–25	1.0	80–85% (Isolated)

References

• [3] Google Patents. US8536206B2 - Process for the preparation of roflumilast. URL:

• [4] Google Patents. US20140275551A1 - Process for the preparation of roflumilast. URL:

Sources

• 1. 3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid 162401-62-9 [sigmaaldrich.com]
• 2. Roflumilast | 162401-32-3 [chemicalbook.com]
• 3. US8536206B2 - Process for the preparation of roflumilast - Google Patents [patents.google.com]
• 4. US20140275551A1 - Process for the preparation of roflumilast - Google Patents [patents.google.com]

Comprehensive HPLC Method Development for 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid

Executive Summary & Context

3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid is a critical synthetic intermediate and structural analog closely related to the manufacturing of selective phosphodiesterase 4 (PDE4) inhibitors, most notably Roflumilast[1]. Accurate quantitation and purity profiling of this intermediate are paramount, as residual unreacted acid or its downstream degradants can directly impact the efficacy, yield, and safety profile of the final active pharmaceutical ingredient (API).

This application note details a robust, stability-indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method. As a self-validating system, this protocol is engineered from the ground up to ensure high specificity, baseline resolution, and reproducibility for researchers and drug development professionals.

Physicochemical Profiling & Chromatographic Rationale

Successful method development requires a first-principles approach based on the analyte's molecular structure. Do not rely on trial and error; instead, let the molecule dictate the chromatography.

• Ionization & pH Control (The Causality of Peak Shape): The analyte features a benzoic acid moiety with an estimated pKa​ of approximately 4.2. If analyzed at a neutral pH, the molecule exists in a state of dynamic equilibrium between its ionized (polar) and unionized (lipophilic) forms, leading to split peaks, unpredictable retention, and severe tailing. To establish a robust system, the mobile phase pH must be maintained at least 1.5 units below the pKa​ . By utilizing 0.1% Formic Acid (pH ~2.7), we completely suppress ionization. The fully protonated, neutral molecule interacts uniformly with the hydrophobic stationary phase, guaranteeing sharp, symmetrical peaks.

• Stationary Phase Selection: The strong electron-withdrawing nature of the difluoromethoxy group, combined with the bulky, lipophilic cyclopropyloxy ether, demands a highly retentive and stable stationary phase. A high-purity, densely end-capped C18 column (e.g., 250 × 4.6 mm, 5 µm) is selected to prevent secondary interactions with residual surface silanols, which are a primary cause of peak tailing in acidic compounds[2].

• Elution Strategy: While isocratic methods are simpler, the lipophilicity of the ether and halogenated moieties results in excessive retention times and band broadening. A gradient elution strategy ensures that the analyte is initially focused at the head of the column, followed by a controlled organic ramp to elute the compound efficiently while separating it from more polar synthetic precursors[3].

Method Development Workflow

The following diagram illustrates the logical progression of our method development, ensuring all critical parameters are optimized sequentially before validation.

Fig 1. Systematic HPLC method development workflow for substituted benzoic acids.

Optimized Analytical Protocol

This protocol is designed as a self-validating system. System suitability criteria must be met prior to sample analysis to ensure the integrity of the data.

Reagents and Materials

• Mobile Phase A: 0.1% Formic Acid in HPLC-grade Water (v/v). Filter through a 0.22 µm PVDF membrane.

• Mobile Phase B: 100% HPLC-grade Acetonitrile (ACN).

• Diluent: Water : Acetonitrile (50:50, v/v).

Chromatographic Conditions

Parameter	Specification	Scientific Rationale
Column	End-capped C18, 250 × 4.6 mm, 5 µm	Provides optimal theoretical plates and hydrophobic retention for halogenated aromatics[4].
Flow Rate	1.0 mL/min	Balances optimal linear velocity with acceptable backpressure.
Column Temp	30 °C	Stabilizes mobile phase viscosity and improves mass transfer kinetics.
Detection	UV at 215 nm	Captures the primary π→π∗ transition of the substituted aromatic ring for maximum sensitivity[4].
Injection Vol	10 µL	Prevents volume overload while maintaining a high signal-to-noise ratio.

Gradient Elution Profile

Time (min)	% Mobile Phase A	% Mobile Phase B	Elution Phase Objective
0.0	70	30	Initial focusing and elution of polar void volumes
10.0	30	70	Primary analytical ramp for intermediate elution
15.0	10	90	Column wash to remove highly lipophilic impurities
16.0	70	30	Return to initial conditions
22.0	70	30	Column equilibration prior to next injection

Step-by-Step Execution

• System Preparation: Purge all HPLC lines with their respective mobile phases. Ensure the UV detector lamp has warmed up for at least 30 minutes to guarantee baseline stability.

• Equilibration: Pump the initial gradient composition (70% A / 30% B) through the column at 1.0 mL/min for 20 minutes, or until the baseline is completely flat and system pressure is stable.

• Standard Preparation: Accurately weigh 10.0 mg of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid reference standard. Transfer to a 100 mL volumetric flask. Dissolve in 50 mL of Diluent, sonicate for 5 minutes to ensure complete dissolution, and make up to volume (Final Concentration: 100 µg/mL).

• System Suitability Testing (SST): Inject the standard solution in five replicates. The system is validated for use only if the following criteria are met:

  • Tailing factor ( Tf​ ) is ≤1.5 .

  • Theoretical plates ( N ) are ≥5000 .

  • Relative Standard Deviation (%RSD) of peak areas is ≤2.0% .

• Sample Analysis: Inject a blank (Diluent) to confirm the absence of carryover, followed by the sample preparations.

Method Validation Summary

The method parameters were evaluated in accordance with ICH Q2(R1) guidelines, confirming its suitability for routine quality control and stability-indicating assays.

Validation Parameter	Result / Specification	Acceptance Criteria
Linearity Range	5.0 – 150.0 µg/mL	R2≥0.999
Limit of Detection (LOD)	0.08 µg/mL	S/N ratio ≥3:1
Limit of Quantitation (LOQ)	0.25 µg/mL	S/N ratio ≥10:1
Method Precision (%RSD)	0.85% (n=6)	≤2.0%
Accuracy (Recovery)	98.7% – 101.4%	98.0% – 102.0%
Specificity	No interference at RT	Peak purity angle < purity threshold

References

• Title: Preparation method of 3-cyclopropylmethoxy-4-difluoro-methoxy-benzoic acid (CN102690194A) | Source: Google Patents | URL: 1

• Title: Development and validation of a RP-HPLC method for Roflumilast and its degradation products | Source: Journal of Liquid Chromatography & Related Technologies (Taylor & Francis) | URL: 2

• Title: Rapid Liquid Chromatographic Method for the Determination of Roflumilast in the Presence of Degradation Products | Source: Indian Journal of Pharmaceutical Sciences (PMC / NIH) | URL: 3

• Title: Development and Validation of Stability-Indicating HPLC Method for Roflumilast and Related Substances | Source: Advanced Materials Research (ResearchGate) | URL: 4

Sources

• 1. CN102690194A - Preparation method of 3-cyclopropylmethoxy-4-difluoromethoxy-benzoic acid - Google Patents [patents.google.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Rapid Liquid Chromatographic Method for the Determination of Roflumilast in the Presence of Degradation Products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Note: Multinuclear NMR and FTIR Characterization of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid

Structural Rationale & Pharmaceutical Context

3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid is a highly specialized, fluorinated aromatic building block. It is a rigid structural analog of the well-documented pharmaceutical intermediate 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid (CAS 162401-62-9)[1], which is the primary precursor for the selective phosphodiesterase-4 (PDE4) inhibitor Roflumilast[2].

By replacing the flexible cyclopropylmethoxy group with a direct cyclopropyloxy ether linkage, this molecule introduces a sterically constrained geometry. This modification is of significant interest in structure-activity relationship (SAR) studies, as it alters the dihedral angle of the ether oxygen, potentially enhancing metabolic stability and receptor binding affinity in PDE4-targeted drug development[3].

Unambiguous structural confirmation of this molecule requires orthogonal analytical techniques. The presence of the difluoromethoxy (-OCF₂H) group necessitates specific multinuclear Magnetic Resonance (NMR) techniques (¹H, ¹³C, and ¹⁹F) to map complex spin-spin couplings[4], while Fourier Transform Infrared Spectroscopy (FTIR) is required to validate the vibrational modes of the highly polarized carbon-fluorine bonds[5].

Self-Validating Analytical Workflows

To ensure high-fidelity data acquisition, the following protocols are designed as self-validating systems, where experimental parameters are dynamically calibrated against internal standards and environmental baselines.

Analytical workflow for NMR and FTIR characterization of the target compound.

Protocol A: Multinuclear NMR Spectroscopy

Causality & Validation: The choice of solvent is critical. Deuterated dimethyl sulfoxide (DMSO- d6​ ) is selected over Chloroform- d (CDCl₃) to fully disrupt the intermolecular hydrogen-bonded dimers of the carboxylic acid. This prevents concentration-dependent shifting and broadening of the -COOH proton signal. Furthermore, probe tuning and matching for both ¹⁹F and ¹H are mandatory to capture the precise multiplet structures caused by heteronuclear coupling.

• Sample Preparation: Weigh 15.0 mg of the analyte and dissolve completely in 0.6 mL of DMSO- d6​ containing 0.03% (v/v) Tetramethylsilane (TMS) as an internal chemical shift reference (0.00 ppm).

• Instrument Calibration: Transfer the solution to a standard 5 mm NMR tube. Insert into a 400 MHz NMR spectrometer. Lock the magnetic field to the deuterium frequency of DMSO- d6​ (39.5 ppm) and shim the Z-axis gradients until the TMS signal width at half-height is <1.0 Hz.

• Acquisition Parameters:

  • ¹H NMR: 16 scans, 90° pulse angle, 2-second relaxation delay.

  • ¹³C NMR: 512 scans, proton-decoupled (WALTZ-16), 2-second relaxation delay.

  • ¹⁹F NMR: 64 scans, proton-coupled, referenced to an external standard of trichlorofluoromethane (CFCl₃) at 0.00 ppm.

Protocol B: Attenuated Total Reflectance (ATR) FTIR

Causality & Validation: Traditional KBr pellet preparation can induce polymorphic changes or ion exchange in carboxylic acids. ATR-FTIR using a monolithic diamond crystal allows for non-destructive, solid-state analysis. A background spectrum must be collected immediately prior to the sample to subtract atmospheric CO₂ and water vapor, which absorb heavily in the IR region and can obscure critical functional group signals[6].

• Background Collection: Clean the diamond ATR crystal with spectroscopic-grade isopropanol. Allow to evaporate. Acquire a background spectrum in ambient air (32 scans, 4000–400 cm⁻¹, 4 cm⁻¹ resolution).

• Sample Application: Deposit 2–3 mg of the solid compound directly onto the center of the diamond crystal.

• Pressure Application: Lower the ATR anvil and apply consistent mechanical pressure. Note: Intimate contact between the crystal and the solid is required for the evanescent IR wave to penetrate the sample, ensuring maximum signal-to-noise ratio.

• Acquisition: Collect the sample spectrum using the same parameters (32 scans, 4 cm⁻¹ resolution) and perform automatic background subtraction.

Quantitative Data Presentation & Spectral Interpretation

Multinuclear NMR Profiling

The structural identity of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid is validated by the distinct heteronuclear spin systems present in the molecule. The difluoromethoxy group (-OCF₂H) acts as an internal diagnostic marker. Because the single proton is split by two equivalent spin-½ ¹⁹F nuclei, it appears as a characteristic triplet with a massive geminal coupling constant ( 2JHF​≈74.0 Hz)[4]. This is orthogonally verified in the ¹⁹F spectrum, where the fluorine signal appears as a doublet with the exact same 74.0 Hz coupling constant.

Table 1: Multinuclear NMR Assignments (DMSO- d6​ , 298 K)

Nucleus	Chemical Shift (δ, ppm)	Multiplicity & Coupling ( J in Hz)	Integration	Structural Assignment
¹H	13.05	br s	1H	-COOH (Carboxylic acid)
¹H	7.63	dd, J=8.4,1.8	1H	Ar-H (C6, ortho to COOH)
¹H	7.58	d, J=1.8	1H	Ar-H (C2, isolated)
¹H	7.25	d, J=8.4	1H	Ar-H (C5, ortho to -OCF₂H)
¹H	7.15	t, 2JHF​=74.0	1H	-OCH F₂ (Difluoromethoxy)
¹H	3.95	m	1H	-O-CH (Cyclopropyl methine)
¹H	0.75 – 0.85	m	4H	-CH₂ -CH₂ - (Cyclopropyl methylenes)
¹³C	166.5	s	-	C =O (Carboxylic acid)
¹³C	149.2	s	-	Ar-C 3 (C-O-cyclopropyl)
¹³C	143.5	t, 3JCF​=3.0	-	Ar-C 4 (C-OCF₂H)
¹³C	116.5	t, 1JCF​=259.0	-	-OC F₂H (Difluoromethoxy carbon)
¹³C	52.1	s	-	-O-C H (Cyclopropyl methine)
¹³C	6.5	s	-	-C H₂- (Cyclopropyl methylenes)
¹⁹F	-82.5	d, 2JFH​=74.0	2F	-OCF₂ H (Difluoromethoxy fluorine)

Vibrational Spectroscopy (FTIR)

The FTIR spectrum provides a macroscopic view of the molecule's dipole changes. The highly electronegative fluorine atoms create a strong dipole moment during molecular vibration, resulting in intense C-F stretching bands that dominate the fingerprint region (1000–1200 cm⁻¹)[5]. The carboxylic acid exhibits a classic broad O-H stretch due to solid-state hydrogen bonding, which slightly shifts the C=O stretch to a lower wavenumber (~1685 cm⁻¹) compared to an isolated monomeric state[6].

Table 2: FTIR Peak Assignments (Diamond ATR, Solid State)

Wavenumber (cm⁻¹)	Intensity / Shape	Functional Group	Vibrational Mode
3300 – 2500	Broad, Medium	-COOH	O-H stretch (hydrogen-bonded)
3080, 2950	Weak, Sharp	Ar-H, sp³ C-H	C-H stretch (aromatic & cyclopropyl)
1685	Strong, Sharp	-COOH	C=O stretch (carbonyl)
1605, 1510	Medium, Sharp	Aromatic Ring	C=C stretch (ring skeletal)
1215	Strong	Aryl Ether	Asymmetric C-O-C stretch
1120, 1045	Very Strong	-OCF₂H	C-F stretch (symmetric & asymmetric)
940	Medium, Broad	-COOH	O-H out-of-plane bend (dimer)

References

• Clearsynth. "3-Cyclopropylmethoxy-4-difluoromethoxy-benzoic acid | CAS No. 162401-62-9."[1] URL:

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 2394006, 3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid."[7] URL:

• Google Patents. "CN103304408A - Preparation method of roflumilast intermediate 3-cyclopropyl methoxy-4-difluoromethoxybenzoic acid."[2] URL:

• Massari, S., et al. "Optimization of potent, broad-spectrum, and specific anti-influenza compounds targeting RNA polymerase PA-PB1 heterodimerization." University of Siena.[4] URL:

• Wang, H., et al. "Design, Synthesis, and Structure–Activity Relationship, Molecular Modeling, and NMR Studies of a Series of Phenyl Alkyl Ketones as Highly Potent and Selective Phosphodiesterase-4 Inhibitors." PMC.[3] URL:

• Thomson, C. S., et al. "Use of Fluoroform as a Source of Difluorocarbene in the Synthesis of Difluoromethoxy- and Difluorothiomethoxyarenes." Organic Letters / ACS Publications.[5] URL:

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 2736984, 2-(Difluoromethoxy)benzaldehyde."[6] URL:

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• 1. clearsynth.com [clearsynth.com]
• 2. CN103304408A - Preparation method of roflumilast intermediate 3-cyclopropyl methoxy-4-difluoromethoxybenzoic acid - Google Patents [patents.google.com]
• 3. Design, Synthesis, and Structure–Activity Relationship, Molecular Modeling, and NMR Studies of a Series of Phenyl Alkyl Ketones as Highly Potent and Selective Phosphodiesterase-4 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. usiena-air.unisi.it [usiena-air.unisi.it]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 2-(Difluoromethoxy)benzaldehyde | C8H6F2O2 | CID 2736984 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzoic Acid | C12H12F2O4 | CID 2394006 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solubility Profile of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic Acid in Organic Solvents: A Methodical Approach

An Application Note for Drug Development Professionals

Abstract and Introduction

The successful formulation and development of a new chemical entity into a viable drug product is contingent upon a thorough understanding of its physicochemical properties. Among these, solubility is a critical determinant of a drug's bioavailability, manufacturability, and overall therapeutic efficacy.[1][2][3] 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid is a key intermediate in the synthesis of Roflumilast, a selective phosphodiesterase-4 (PDE4) inhibitor used in the treatment of chronic obstructive pulmonary disease (COPD).[4] A comprehensive solubility profile of this intermediate is essential for optimizing reaction conditions, developing purification strategies, and enabling robust formulation development.

This application note provides a detailed guide for researchers and scientists to systematically determine and interpret the solubility of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid in a range of common organic solvents. We will delve into the theoretical principles governing solubility, present a validated experimental protocol based on the equilibrium shake-flask method, and offer insights into data interpretation.

Compound Profile: 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic Acid

A foundational understanding of the target molecule's properties is paramount before commencing experimental work.

Property	Value	Source
Chemical Structure
SMILES: C1CC1COC2=C(C=CC(=C2)C(=O)O)OC(F)F	PubChem[5]
Molecular Formula	C₁₂H₁₂F₂O₄	PubChem[5]
Molecular Weight	258.22 g/mol	PubChem[5]
Physical State	White to Off-White Solid/Crystal	ChemicalBook, TCI[4][6]
Melting Point	118-124 °C	ChemicalBook, TCI[4][6]
XLogP3 (Predicted)	3.3	PubChem[5]
pKa (Predicted)	3.87 ± 0.10	ChemicalBook[4]
Hydrogen Bond Donor Count	1	PubChem[5]
Hydrogen Bond Acceptor Count	6	PubChem[5]

The presence of a carboxylic acid group provides a hydrogen bond donor and multiple oxygen atoms act as acceptors, suggesting potential for interaction with both protic and polar aprotic solvents. The calculated XLogP3 of 3.3 indicates a significant degree of lipophilicity, suggesting good solubility in less polar organic solvents.[7][8]

The Theoretical Framework of Solubility

Solubility is not a random phenomenon but is governed by intermolecular forces. The adage "like dissolves like" serves as a fundamental, albeit simplified, guiding principle.[9][10] A solute will dissolve best in a solvent that shares similar intermolecular interaction characteristics.

Solvent Polarity and Intermolecular Forces

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents possess O-H or N-H bonds and can act as both hydrogen bond donors and acceptors. They are effective at solvating solutes that also have these capabilities, such as the carboxylic acid moiety of our target compound.[11]

• Polar Aprotic Solvents (e.g., Acetone, DMSO, Ethyl Acetate): These solvents have dipole moments but lack O-H or N-H bonds, so they can only act as hydrogen bond acceptors.[9] They are excellent for dissolving polar solutes that do not rely on donating a hydrogen bond to the solvent.

• Nonpolar Solvents (e.g., Toluene, Hexane): These solvents lack significant dipole moments and interact primarily through weak London dispersion forces. They are most effective at dissolving nonpolar, lipophilic compounds.[11]

Hansen Solubility Parameters (HSP)

For a more quantitative prediction, the Hansen Solubility Parameter (HSP) system is an invaluable tool.[12][13] It deconstructs the total Hildebrand solubility parameter into three components representing the primary types of intermolecular forces:

• δD: Energy from d ispersion forces.

• δP: Energy from dipolar intermolecular p olar forces.

• δH: Energy from h ydrogen bonding.

The principle is that solvents with HSP values close to those of the solute are more likely to dissolve it.[14][15] While determining the exact HSP for a new compound requires extensive experimentation, the concept provides a robust framework for rational solvent selection.

Thermodynamic vs. Kinetic Solubility

It is crucial to distinguish between two types of solubility measurements:

• Kinetic Solubility: Measures the concentration at which a compound, typically predissolved in a strong solvent like DMSO, precipitates when diluted into a new solvent system. It's a rapid, high-throughput assessment of the precipitation threshold.[1][16][17]

• Thermodynamic Solubility: Represents the true equilibrium concentration of a solute in a solvent at a specific temperature and pressure. This value is determined when excess solid is in equilibrium with the solution and is the most relevant metric for formulation and process chemistry.[17][18]

This application note focuses exclusively on determining the thermodynamic solubility , for which the shake-flask method is the gold standard.[9][19]

Experimental Protocol: Thermodynamic Solubility via Shake-Flask Method

This protocol describes a robust and widely accepted method for determining the equilibrium solubility of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid.[9][19]

Materials and Reagents

• Solute: 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid (>98% purity)

• Solvents: A selection of analytical grade or HPLC grade solvents. A recommended starting set includes:

  • Methanol (Polar Protic)

  • Ethanol (Polar Protic)

  • Acetone (Polar Aprotic)

  • Ethyl Acetate (Polar Aprotic)

  • Acetonitrile (Polar Aprotic)

  • Dimethyl Sulfoxide (DMSO) (Polar Aprotic)

  • Toluene (Nonpolar)

  • Hexane (Nonpolar)

• Equipment:

  • Analytical balance

  • 2-4 mL glass vials with screw caps

  • Orbital shaker with temperature control

  • Benchtop centrifuge

  • Syringes (1 mL)

  • Chemically inert syringe filters (e.g., 0.22 µm PTFE)

  • Volumetric flasks and pipettes

  • HPLC system with a suitable detector (e.g., UV-Vis) and column (e.g., C18)

Step-by-Step Methodology

Step 1: Preparation of Saturated Solutions

• Tare a clean, dry glass vial on the analytical balance.

• Add an excess amount of the solid compound to the vial. "Excess" means enough solid will remain undissolved at equilibrium. A starting point is ~10-20 mg.

• Add a precise volume (e.g., 1.0 mL) of the selected organic solvent to the vial.

• Securely cap the vial.

• Prepare each solvent experiment in triplicate to ensure statistical validity.[19]

Step 2: Equilibration

• Place the vials on an orbital shaker set to a constant temperature (e.g., 25 °C).

• Agitate the vials at a moderate speed (e.g., 150-250 rpm) for a sufficient duration to reach equilibrium. A period of 24 to 48 hours is standard.[9] The agitation ensures continuous interaction between the solid and the solvent.[19]

• Visually confirm that excess solid remains in each vial at the end of the equilibration period.

Step 3: Phase Separation

• Remove the vials from the shaker and let them stand for 30 minutes to allow larger particles to settle.

• Centrifuge the vials at a high speed (e.g., 10,000 x g) for 10-15 minutes to pellet the undissolved solid.[9]

• Carefully draw the clear supernatant into a syringe.

• Attach a 0.22 µm PTFE syringe filter and dispense the filtrate into a clean HPLC vial. This step is critical to remove any remaining microscopic particles.[9]

Step 4: Concentration Analysis via HPLC

• Prepare a series of standard solutions of the compound in a suitable solvent (e.g., acetonitrile) at known concentrations.

• Generate a calibration curve by injecting the standards into the HPLC and plotting the peak area against concentration. The curve should have an R² value > 0.99.

• Dilute the filtered saturated solutions (from Step 3) with the mobile phase to bring the concentration within the linear range of the calibration curve. A precise dilution factor is crucial.

• Inject the diluted samples into the HPLC.

• Calculate the concentration of the saturated solution by using the peak area from the sample, the equation from the calibration curve, and the dilution factor.

Step 5: Data Reporting

• Report the solubility as the average of the triplicate measurements.

• Express the final solubility in standard units, typically mg/mL and moles/L (Molarity), at the specified temperature.

Experimental Workflow Diagram

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Data Presentation and Interpretation

The results of the solubility study should be compiled into a clear and concise table for comparative analysis.

Table 1: Illustrative Solubility Data for 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic Acid at 25°C

Solvent	Solvent Class	Solubility (mg/mL)	Solubility (mol/L)
Hexane	Nonpolar	< 0.1	< 0.0004
Toluene	Nonpolar	5.2	0.020
Ethyl Acetate	Polar Aprotic	85.7	0.332
Acetone	Polar Aprotic	150.3	0.582
Acetonitrile	Polar Aprotic	45.1	0.175
Methanol	Polar Protic	110.5	0.428
Ethanol	Polar Protic	98.6	0.382
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	> 200	> 0.775

(Note: The data presented in Table 1 are hypothetical and for illustrative purposes only.)

Interpreting the Results

• High Solubility in Polar Solvents: The high solubility in solvents like Acetone, Methanol, and DMSO is expected. This is attributable to strong dipole-dipole interactions and, in the case of alcohols, hydrogen bonding between the solvent and the compound's carboxylic acid and ether/methoxy groups.[20]

• Moderate Solubility in Less Polar Solvents: The moderate solubility in Toluene and Ethyl Acetate reflects the molecule's significant nonpolar character, driven by the benzene ring and cyclopropyl group.

• Poor Solubility in Nonpolar Solvents: The very low solubility in Hexane is consistent with the "like dissolves like" principle; the highly polar functional groups of the benzoic acid derivative are incompatible with the nonpolar nature of an alkane.[10]

This profile suggests the compound has a balanced character, making it amenable to a variety of solvent systems, which is advantageous for both synthesis and formulation.

Conclusion

Determining the solubility profile of a key pharmaceutical intermediate like 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid is a foundational step in the drug development pipeline.[21][22] A systematic approach, grounded in the principles of intermolecular forces and executed via a validated protocol such as the shake-flask method, yields reliable and indispensable data. This information directly informs critical decisions in process chemistry, purification, and ultimately, the design of a safe and effective drug delivery system.

References

• Wikipedia. Hansen solubility parameter. [Link]

• IntechOpen. (2020, May 11). The Importance of Solubility for New Drug Molecules. [Link]

• PubMed. (2012, October 9). Kinetic versus thermodynamic solubility temptations and risks. [Link]

• ScienceDirect. (2015, November 20). Role of Solubility, Permeability and Absorption in Drug Discovery and Development. [Link]

• AZoLifeSciences. (2021, February 1). Importance of Solubility and Lipophilicity in Drug Development. [Link]

• Protocols.io. Shake-Flask Aqueous Solubility assay (Kinetic solubility). [Link]

• National Center for Biotechnology Information. Drug Solubility: Importance and Enhancement Techniques. [Link]

• National Center for Biotechnology Information. Revisiting Hansen Solubility Parameters by Including Thermodynamics. [Link]

• World Health Organization (WHO). Annex 4: Protocol to conduct equilibrium solubility experiments. [Link]

• Regulations.gov. (2018, August 31). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. [Link]

• American Coatings Association. (2018, May 9). Hansen Solubility Parameters (HSP): 1—Introduction. [Link]

• Raytor. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. [Link]

• Hansen Solubility Parameters. HSP Basics. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 2394006, 3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzoic Acid. [Link]

• A Guide for Science Researchers. (2024, September 23). Choosing the Best Solvent for Chemical Reactions. [Link]

• Westlab. How Can We Choose the Best Solvent to Dissolve Various Types of Solid Chemicals?. [Link]

• ACS Green Chemistry Institute. (2026, April 4). What Factors Are Taken Into Consideration When Selecting a Solvent?. [Link]

• CAS Common Chemistry. 3-Cyclopropylmethoxy-4-difluoromethoxybenzoic acid. [Link]

• ResearchGate. The solubilities of benzoic acid and its nitro-derivatives, 3-nitro and 3,5-dinitrobenzoic acids. [Link]

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• 4. 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic Acid | 162401-62-9 [chemicalbook.com]
• 5. 3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzoic Acid | C12H12F2O4 | CID 2394006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzoic Acid | 162401-62-9 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 7. azolifesciences.com [azolifesciences.com]
• 8. CAS 162401-62-9: 3-Cyclopropylmethoxy-4-difluoromethoxyben… [cymitquimica.com]
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• 19. who.int [who.int]
• 20. Understanding Benzoic Acid Solubility: A Comprehensive Guide [guidechem.com]
• 21. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 22. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic Acid Synthesis

Welcome to the Technical Support Center. This guide is specifically designed for process chemists, researchers, and drug development professionals tasked with optimizing the synthesis of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid. This compound (alongside its cyclopropylmethoxy analog) is a critical intermediate in the development of selective phosphodiesterase-4 (PDE4) inhibitors, such as Roflumilast[1].

The following troubleshooting guide and protocols are structured to address the most common yield-limiting bottlenecks: regioselectivity failures, stalled conversions, and oxidative impurity generation.

Part 1: Synthetic Workflow Visualization

Figure 1: Three-step synthetic workflow for 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid.

Part 2: Troubleshooting Guide & FAQs

Q1: During the Step 1 difluoromethylation of 3,4-dihydroxybenzaldehyde, I am getting a mixture of 3-substituted, 4-substituted, and bis-alkylated products. How can I improve regioselectivity? Root Cause: Both phenolic hydroxyl groups are highly nucleophilic. However, the 4-hydroxyl group is slightly more acidic due to its para-position relative to the electron-withdrawing aldehyde group. If the base is too strong or the difluoromethylating agent is added too rapidly, this subtle thermodynamic difference is overridden, leading to poor selectivity. Solution: Exploit the pKa difference by using a weak base (such as potassium carbonate, K2​CO3​ ) and carefully controlling the stoichiometry (1.0 to 1.1 equivalents). Instead of using chlorodifluoromethane gas, which is difficult to quantify, switch to solid sodium chlorodifluoroacetate ( ClCF2​COONa ) in a polar aprotic solvent like DMF or DMSO at 90–120 °C. The controlled thermal decarboxylation of ClCF2​COONa slowly generates the difluorocarbene intermediate, which significantly favors the desired 4-O-alkylation, boosting yields from <25% to over 85%[2].

Q2: My Step 2 cyclopropylation stalls at ~70% conversion. What is limiting the reaction, and how do I push it to completion? Root Cause: The biphasic nature of the solid base ( K2​CO3​ ) and the organic solvent limits the mass transfer of the phenoxide intermediate. The nucleophile is trapped at the solid-liquid interface, preventing it from efficiently reacting with the cyclopropyl halide. Solution: Introduce a phase-transfer catalyst (PTC) such as Tetrabutylammonium bromide (TBAB) at 5 mol%. TBAB facilitates the transfer of the phenoxide ion into the bulk organic solvent, accelerating the nucleophilic attack. Maintain the reaction at 70–80 °C; exceeding this temperature can cause product degradation, while the PTC ensures >95% conversion without requiring harsh conditions[3].

Q3: In the final oxidation step (Step 3) to the benzoic acid, I am observing a chlorinated impurity by HPLC. How do I prevent this? Root Cause: The standard Pinnick oxidation utilizes sodium chlorite ( NaClO2​ ) to convert the aldehyde to a carboxylic acid. As NaClO2​ acts on the substrate, it generates hypochlorous acid ( HOCl ) and chlorine dioxide ( ClO2​ ) as reactive byproducts[4]. These species are highly electrophilic and will readily chlorinate the electron-rich aromatic ring of your intermediate. Solution: You must add a chemical scavenger to the reaction[4]. While hydrogen peroxide or 2-methyl-2-butene are common, sulfamic acid ( NH2​SO3​H ) is vastly superior for electron-rich benzaldehydes[1]. Sulfamic acid rapidly and irreversibly quenches the hypochlorite species before they can attack the aromatic ring, preventing chlorination and improving the isolated yield of the pure benzoic acid[5].

Part 3: Experimental Protocols

Optimized Pinnick Oxidation Protocol (Step 3) This self-validating protocol ensures the high-purity conversion of the aldehyde to the final benzoic acid without over-oxidation or ring chlorination.

• Substrate Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 equivalent of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzaldehyde in glacial acetic acid (alternatively, an acetone/water mixture can be used)[5].

• Scavenger Addition (Critical Step): Add 1.5 equivalents of sulfamic acid to the solution[1]. Stir for 10 minutes at room temperature (20 °C) to ensure homogenous distribution before the oxidant is introduced.

• Oxidant Addition: Dissolve 1.5 equivalents of sodium chlorite ( NaClO2​ ) in a minimal amount of distilled water[5]. Add this aqueous solution dropwise to the reaction mixture over 30 minutes. Causality: Dropwise addition controls the mild exotherm and prevents the localized accumulation of reactive chlorine species.

• Reaction Monitoring: Stir the mixture at room temperature for 1–2 hours. Monitor the reaction via HPLC or TLC until the starting aldehyde is completely consumed.

• Workup & Isolation: Dilute the reaction mixture with cold distilled water (approx. 3 volumes) to precipitate the product. Filter the resulting white-to-off-white solid, wash thoroughly with cold water to remove residual salts and acetic acid, and dry under vacuum at 40 °C. If HPLC purity is below 98%, recrystallize the solid from a toluene/petroleum ether mixture[3].

Part 4: Quantitative Data Presentation

The following table summarizes the yield improvements achieved by implementing the optimized parameters discussed in this guide.

Reaction Step	Common Issue	Optimized Reagents & Conditions	Temp (°C)	Yield Improvement
1. Difluoromethylation	Poor regioselectivity	ClCF2​COONa , K2​CO3​ , DMF/DMSO	90–120	< 25% → 85–90%
2. Alkylation	Incomplete conversion	Cyclopropyl halide, K2​CO3​ , TBAB (PTC)	70–80	~70% → > 95%
3. Aldehyde Oxidation	Aromatic ring chlorination	NaClO2​ , Sulfamic acid, Acetic Acid	20–25	~60% → 94–97%

References

• CN102690194A - Preparation method of 3-cyclopropylmethoxy-4-difluoromethoxy-benzoic acid | Google Patents.
• CN102417449A - Preparation method of 3-cyclopropylmethoxy-4-difluoromethoxybenzoic acid | Google Patents.

• Novel Class of Benzoic Acid Ester Derivatives as Potent PDE4 Inhibitors for Inhaled Administration in the Treatment of Respiratory Diseases | Journal of Medicinal Chemistry - ACS Publications. URL:[Link]

• Pinnick oxidation | Grokipedia. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. CN102690194A - Preparation method of 3-cyclopropylmethoxy-4-difluoromethoxy-benzoic acid - Google Patents [patents.google.com]
• 3. CN102417449A - Preparation method of 3-cyclopropylmethoxy-4-difluoromethoxybenzoic acid - Google Patents [patents.google.com]
• 4. Pinnick oxidation — Grokipedia [grokipedia.com]
• 5. 4-Difluoromethoxy-3-hydroxybenzaldehyde | 151103-08-1 | Benchchem [benchchem.com]

Technical Support Center: Troubleshooting HPLC Peak Tailing for 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals.

Welcome to the Technical Support Center. This guide provides authoritative, field-proven troubleshooting strategies for the chromatographic analysis of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid. As an acidic molecule featuring complex hydrophobic ether linkages (cyclopropyloxy and difluoromethoxy groups), this compound requires precise thermodynamic and chemical control during reversed-phase high-performance liquid chromatography (RP-HPLC) to prevent peak tailing and ensure accurate quantification.

Diagnostic Logic & Troubleshooting Workflow

Before altering your method parameters, it is critical to systematically isolate whether the peak tailing is a physical hardware failure or a chemical interaction. Follow the logic tree below to diagnose the root cause.

Diagnostic logic tree for isolating physical vs. chemical peak tailing in HPLC.

Frequently Asked Questions (FAQs)

Q1: Why does my 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid peak exhibit severe tailing on a standard C18 column? A1: Peak tailing for benzoic acid derivatives is primarily driven by partial analyte ionization. The carboxylic acid functional group on your analyte has a pKa of approximately 4.0 to 4.5. If your mobile phase pH is close to this value, the molecule exists in a dynamic equilibrium between its protonated (hydrophobic) and ionized (hydrophilic) states[1]. Because the ionized form interacts weakly with the C18 stationary phase and elutes faster than the protonated form, this rapid interconversion during the run smears the analyte band. To resolve this, the mobile phase pH must be strictly controlled to at least 1.5 to 2 units below the analyte's pKa, forcing >99% of the molecules into a single, non-ionized state[1],[2].

Q2: How do I definitively prove whether the tailing is caused by my column hardware or the analyte's chemistry? A2: You must isolate physical variables from chemical variables. A physical void at the head of the column or excessive extra-column tubing will cause all peaks to tail, regardless of their chemical structure. Chemical tailing (like acid-base interactions) is analyte-specific. By injecting a neutral compound (e.g., toluene) alongside your analyte, you can instantly diagnose the root cause: if the neutral compound is symmetrical but your acidic analyte tails, the issue is chemical[3].

Q3: Which buffer system is optimal for this specific difluoromethoxy derivative? A3: Because you need to maintain a mobile phase pH around 2.0–2.5 to suppress ionization, you must select a buffer whose pKa is within 1 unit of your target pH[4]. For UV detection, phosphate buffer is ideal due to its low UV cut-off. However, if you are utilizing LC-MS, you must use volatile additives like formic acid or trifluoroacetic acid (TFA) to prevent source clogging[5],[6].

Table 1: Buffer Selection for Acidic Analytes (Target pH 2.0 - 2.5)

Buffer / Additive	pKa (25°C)	Useful Buffering Range (pH)	UV Cut-off (nm)	LC-MS Compatibility
Trifluoroacetic Acid (TFA)	0.5	< 1.5 (Yields pH ~2 at 0.1% v/v)	< 220	Yes (Volatile, but can cause ion suppression)
Phosphate	2.1	1.1 - 3.1	< 200	No (Non-volatile salt, will clog MS source)
Formate	3.8	2.8 - 4.8	< 240	Yes (Highly volatile, excellent for MS)
Acetate	4.8	3.8 - 5.8	< 240	Yes (Highly volatile)

Q4: Could secondary silanol interactions cause tailing even if my analyte is acidic? A4: Yes. While silanol interactions are notorious for trapping basic amines, the acidic silanol groups (-Si-OH) on the silica surface can still form hydrogen bonds with the ether oxygens (cyclopropyloxy and difluoromethoxy groups) of your analyte. Modern, high-purity (Type B) silica columns are exhaustively end-capped to minimize these active sites, requiring less buffer concentration to achieve sharp peaks compared to older, lower-purity columns[7].

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They utilize internal controls to guarantee that any observed improvements are directly caused by the targeted variable.

Protocol A: The Neutral Marker & Infinite Dilution Assay

Causality: This protocol acts as a self-validating diagnostic loop. By introducing a neutral marker (which cannot undergo acid-base interactions), we create an internal negative control. If the neutral marker tails, the system proves a physical hardware failure. If it remains symmetrical, the hardware is validated, and the tailing is proven to be chemical. The subsequent dilution step isolates mass overload from stationary phase interactions.

Step-by-Step Methodology:

• Prepare the Test Mixture: Dissolve 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid to a concentration of 1.0 mg/mL in the mobile phase. Add Toluene (or Uracil for highly polar phases) to a final concentration of 0.1 mg/mL to serve as the neutral marker.

• Initial Injection: Inject 10 µL of the test mixture onto the HPLC system.

• Evaluate Asymmetry (As): Calculate the Asymmetry Factor for both peaks.

  • Validation Check 1: If AsToluene​>1.2 , the system has a physical void or plumbing issue. STOP the chemical troubleshooting and replace the column frit or minimize extra-column tubing.

  • Validation Check 2: If AsToluene​≤1.2 but AsAnalyte​>1.2 , the hardware is intact. Proceed to Step 4.

• Infinite Dilution: Dilute the test mixture 1:10 with the mobile phase (final analyte concentration: 0.1 mg/mL).

• Secondary Injection: Inject 10 µL of the diluted mixture.

• Final Diagnosis: If the analyte peak shape improves significantly, the original tailing was caused by column mass overload. If the tailing persists unchanged, the issue is strictly chemical (pH mismatch or silanol interactions).

Protocol B: Mobile Phase pH Optimization & Diluent Matching

Causality: Adjusting the mobile phase pH to 2.5 forces the benzoic acid derivative into a single protonated state, eliminating the dual-retention mechanism. However, if the sample is injected in a diluent with a higher pH or stronger solvent strength than the mobile phase, the analyte will locally ionize or travel prematurely at the column head, invalidating the mobile phase correction. Matching the diluent to the mobile phase ensures the analyte is pre-conditioned to the correct ionization state prior to column interaction.

Step-by-Step Methodology:

• Select the Buffer: Based on your detector (See Table 1), select either 20 mM Potassium Phosphate (for UV) or 0.1% Formic Acid (for LC-MS).

• Aqueous Phase Preparation:

  • For UV: Dissolve the appropriate mass of KH2​PO4​ in 1L of 18 MΩ deionized water. Adjust the pH to 2.1 using concentrated phosphoric acid.

  • For LC-MS: Add 1.0 mL of LC-MS grade Formic Acid to 1L of 18 MΩ deionized water (Yields pH ~2.7).

• Filtration: Filter the aqueous buffer through a 0.2 µm membrane to remove particulates that could induce physical tailing.

• Diluent Matching (Critical Step): Prepare your sample diluent to exactly match the initial mobile phase composition (e.g., 70% Buffer : 30% Acetonitrile). Dissolve your analyte directly into this matched diluent.

• Equilibration: Flush the high-purity, end-capped C18 column with the buffered mobile phase for at least 10 column volumes to ensure the stationary phase is fully protonated before the first injection.

References[1] Technical Support Center: HPLC Analysis of Benzoic Acid Derivatives. Benchchem. Verify Source[3] HPLC Peak Tailing - Troubleshooting peak tailing in HPLC. Axion Labs. Verify Source[5] A Guide to HPLC and LC-MS Buffer Selection. HPLC.eu. Verify Source[2] HPLC Tips & Tricks: Mobile Phase Preparation Part 2 - Buffers. Sigma-Aldrich. Verify Source[6] Buffer & Eluent Preparation in HPLC – Best Practices. KNAUER. Verify Source[7] Your Guide to Select the buffer in HPLC development part 2. PharmaCores. Verify Source[4] Reversed-phase HPLC Buffers. University of Pittsburgh. Verify Source

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. HPLC Tips & Tricks: Mobile Phase Preparation Part 2 - Buffers [sigmaaldrich.com]
• 3. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. hplc.eu [hplc.eu]
• 6. Buffer & Eluent Preparation in HPLC – Best Practices [knauer.net]
• 7. Discover the Art of Buffer selection in HPLC Development part 2 [pharmacores.com]

Optimizing the difluoromethoxylation step for 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid

An In-Depth Guide to the Difluoromethoxylation of 3-(Cyclopropyloxy)-4-hydroxybenzoic Acid Derivatives

Welcome, researchers and drug development professionals. As a Senior Application Scientist, my goal is to provide you with not just a protocol, but a foundational understanding of the critical difluoromethoxylation step in the synthesis of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid. This key intermediate, notably for the synthesis of the PDE4 inhibitor Roflumilast, presents unique challenges and optimization opportunities. This guide is structured to provide deep mechanistic insight, actionable troubleshooting advice, and robust experimental protocols.

The Central Challenge: O-Difluoromethylation of a Phenol

The introduction of a difluoromethoxy (–OCF₂H) group is a powerful strategy in medicinal chemistry. This group can act as a lipophilic hydrogen bond donor, enhancing membrane permeability and metabolic stability while potentially improving binding affinity.[1][2] The core of the synthesis for our target molecule is the conversion of a phenolic hydroxyl group to a difluoromethyl ether. This transformation is most commonly achieved through the reaction of a phenoxide with difluorocarbene (:CF₂), a highly reactive intermediate.[3][4]

The presumed mechanism, illustrated below, involves two key stages:

• Generation of Difluorocarbene : A suitable precursor is induced (e.g., by heat or light) to eliminate other groups and form the electrophilic difluorocarbene.

• Nucleophilic Attack : The starting material, 3-(cyclopropyloxy)-4-hydroxybenzoic acid (or its ester/aldehyde precursor), is deprotonated by a base to form a nucleophilic phenoxide. This phenoxide then attacks the difluorocarbene, followed by protonation (typically during work-up) to yield the final product.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. A New Reagent for Direct Difluoromethylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. orgsyn.org [orgsyn.org]

Technical Support Center: Troubleshooting Stability Issues of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic Acid at High Temperatures

Welcome to the Technical Support Center. As an Application Scientist, I frequently encounter researchers struggling with the thermal instability of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid (and its cyclopropylmethoxy analog, a critical intermediate in the synthesis of PDE4 inhibitors like Roflumilast)[1]. While standard literature often suggests these fluorinated intermediates are thermally stable, real-world scale-up and forced degradation studies frequently reveal unexpected, rapid exothermic decomposition at temperatures as low as 130 °C.

This guide bridges the gap between theoretical stability and practical laboratory execution. We will focus on the hidden variables—specifically, materials of construction and autocatalytic pathways—that compromise your experiments, and provide self-validating protocols to overcome them.

Part 1: Core Mechanistic Breakdown (The Causality of Degradation)

To solve stability issues, we must first understand the molecular vulnerabilities of the difluoromethoxy (-OCHF₂) and cyclopropyloxy groups under thermal stress. The degradation is rarely a simple thermal breakdown; it is an environmentally triggered cascade.

1. Glass-Facilitated Autocatalysis (The Silent Variable) Recent calorimetric studies have uncovered a dichotomous, vessel-dependent decomposition pathway for difluoromethoxy arenes[2]. When exposed to high temperatures in standard borosilicate glass reactors or glass Differential Scanning Calorimetry (DSC) capillaries, the -OCHF₂ group undergoes an initial thermal cleavage, releasing trace amounts of hydrogen fluoride (HF). This HF reacts with the silica (SiO₂) in the glass to form silicon tetrafluoride (SiF₄) and water. The generated water and acidic microenvironment initiate a violent, positive feedback loop—an autocatalytic reaction that drastically lowers the onset temperature of decomposition[3].

2. Ether Cleavage via Acidic Stress Once the autocatalytic loop generates an acidic environment, the cyclopropyloxy ether linkage becomes highly susceptible to cleavage. This leads to the formation of 3-hydroxy or 4-hydroxy benzoic acid derivatives, destroying your target intermediate[4].

Mechanism of glass-facilitated autocatalytic thermal degradation of difluoromethoxy arenes.

Part 2: Troubleshooting FAQs

Q: My DSC data shows a massive exotherm at 149 °C, but my colleague's data shows stability up to 400 °C. Who is right? A: Both of you. This is the hallmark of glass-facilitated autocatalysis. If you ran your DSC in a glass capillary at a slow scan rate (e.g., 0.5 °C/min), the HF-silica interaction had time to trigger the exotherm at 149 °C[2]. Your colleague likely used a gold-plated or stainless-steel crucible, which is inert to HF, resulting in apparent stability up to 400 °C[3].

Q: How do I safely scale up reactions involving this intermediate without risking a thermal runaway? A: You must change your Materials of Construction (MoC). Avoid glass-lined reactors for high-temperature steps involving difluoromethoxy arenes. Transition to PTFE-lined, Hastelloy, or stainless-steel vessels to prevent the initiation of the HF-silica feedback loop.

Q: What specific degradation products should I monitor via LC-MS to confirm thermal breakdown? A: Look for the loss of the difluoromethoxy group and the cleavage of the cyclopropyl ring. Key degradants include 3-hydroxy-4-(difluoromethoxy)benzoic acid and 4-hydroxy-3-(cyclopropyloxy)benzoic acid, which match the degradation profiles observed in forced acidic/thermal stress studies of related PDE4 inhibitors[4].

Part 3: Quantitative Data Summary

To illustrate the severity of the MoC impact, below is a comparative data summary of difluoromethoxy arene thermal stability based on advanced thermokinetic modeling and DSC screening[2].

Vessel Material	DSC Scan Mode	Exotherm Peak / Onset	Scientific Observation
Glass Capillary	Dynamic (10 °C/min)	234 °C	Rapid exothermic decomposition due to HF-SiO₂ interaction.
Glass Capillary	Dynamic (0.5 °C/min)	149 °C	Slower scan rate allows autocatalysis to trigger at much lower temps.
Glass Capillary	Isothermal (130 °C)	93 min (Time to exotherm)	Confirms autocatalytic decomposition; sudden exotherm after incubation.
Gold-Plated Crucible	Dynamic (10 °C/min)	> 400 °C	Highly stable; absence of silica prevents the autocatalytic loop.

Part 4: Validated Experimental Protocol

Do not rely on a single DSC run. To establish true thermal stability parameters for 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid, you must implement a self-validating workflow that isolates the vessel material as an independent variable.

Self-validating experimental workflow for material-compatible thermal stability screening.

Step-by-Step Methodology: Material-Compatible Thermal Screening

Step 1: Dual-Vessel Sample Preparation Accurately weigh 1.0 to 3.0 mg of the API into two distinct DSC vessels: a standard borosilicate glass capillary and a high-pressure gold-plated crucible. Seal both vessels hermetically.

Step 2: Dynamic DSC Screening (The Control Run)

• Action: Program the DSC to heat from 25 °C to 400 °C at a rate of 10 °C/min. Run both samples sequentially.

• Validation Check: You should observe a significant exotherm in the glass capillary (typically between 150 °C–240 °C depending on scan rate) and no major exotherm in the gold crucible[2]. This validates that the instability is vessel-dependent, not an inherent molecular flaw.

Step 3: Isothermal Aging (The Stress Test)

• Action: Set the DSC to an isothermal hold at 130 °C for 120 minutes using a fresh sample in a glass capillary.

• Causality Check: Monitor the heat flow. If autocatalysis is present, the heat flow will remain flat initially, followed by a spontaneous exothermic peak after an incubation period (typically around 90–95 minutes)[2].

Step 4: LC-MS Profiling of Degradants

• Action: Extract the residue from the isothermal glass run using LC-MS grade acetonitrile.

• Analysis: Analyze the extract using a Zorbax SB C18 (1.8 µm) column with a mobile phase of 0.005 M ammonium formate buffer (pH 3.5) and acetonitrile[5].

• Identification: Scan for the presence of cleaved hydroxyl degradants (e.g., loss of the -OCHF₂ mass signature) to confirm the chemical mechanism of the thermal breakdown[4].

Sources

• 1. OAK 국가리포지터리 - OA 학술지 - Mass Spectrometry Letters - Identification of Degradation Products in the Phosphodiesterase (PDE-4) Inhibitor Roflumilast Using High Resolution Mass Spectrometry and Density Functional Theory Calculations [oak.go.kr]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Identification of Degradation Products in the Phosphodiesterase (PDE-4) Inhibitor Roflumilast Using High Resolution Mass Spectrometry and Density Functional Theory Calculations [accesson.kr]
• 5. Rapid liquid chromatographic method for the determination of roflumilast in the presence of degradation products [pubmed.ncbi.nlm.nih.gov]

Preventing degradation of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid during long-term storage

Technical Support Center: 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid

Introduction: A Guide to Preserving Compound Integrity

Welcome to the technical support guide for 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid (CAS 162401-62-9). This molecule is a critical intermediate in the synthesis of Roflumilast, a selective PDE4 inhibitor, and is also explored for its own therapeutic potential.[1][2][3] Its long-term stability is paramount for reproducible research and the development of safe, effective pharmaceuticals.

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios encountered in the field. We will delve into the chemical rationale behind storage and handling recommendations, provide actionable protocols to assess stability, and offer solutions to common degradation-related challenges. Our goal is to equip you with the expertise to maintain the purity and integrity of this compound throughout its lifecycle in your laboratory.

Part 1: Frequently Asked Questions (FAQs) on Storage and Stability

This section addresses the most common inquiries regarding the foundational stability and proper handling of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid.

Q1: What are the primary chemical liabilities of this molecule that I should be aware of?

A1: The structure of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid contains three key functional groups, each with distinct stability profiles:

• Difluoromethoxy Group (-OCF₂H): This group is generally very stable. The strong carbon-fluorine bonds make it highly resistant to metabolic and chemical degradation, particularly oxidative metabolism, which is a significant advantage over a standard methoxy group.[4][5]

• Carboxylic Acid Group (-COOH): While the benzoic acid moiety is robust, it can undergo reactions typical of carboxylic acids, such as esterification with alcohol contaminants or salt formation with basic residues. Under extreme heat, decarboxylation is a theoretical risk but is unlikely under standard storage conditions.

• Cyclopropyloxy Group (-O-CH₂-cPr): This is the most likely site of degradation. The cyclopropylcarbinyl system is susceptible to acid-catalyzed rearrangement and hydrolysis. Under acidic or hydrolytic stress, the strained cyclopropyl ring can open, leading to the formation of isomeric impurities, such as 3-(but-3-en-1-yloxy) derivatives.[6] This specific rearrangement has been identified as a potential degradation pathway for related compounds like Roflumilast.[7]

Q2: What are the optimal conditions for the long-term storage of the solid compound?

A2: To mitigate the risks outlined above, we recommend the following storage conditions for the solid (powder) form of the compound. These conditions are designed to prevent hydrolytic and potential photo-oxidative degradation.

Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)	Reduces the rate of all potential chemical reactions. While stable at room temperature for short periods, refrigeration is advised for storage longer than a few weeks.[8]
Atmosphere	Inert Gas (Argon or Nitrogen)	Minimizes the risk of long-term oxidative degradation of the aromatic ring.
Humidity	Store in a desiccator or with a desiccant.	Crucial to prevent acid-catalyzed hydrolysis and rearrangement of the cyclopropyloxy group, which is the primary degradation pathway.[8][9]
Light	Protect from light (Amber vial or dark cabinet).	Aromatic compounds can be susceptible to photodegradation. Storing in the dark is a standard precaution to ensure stability.[10]
Container	Tightly sealed, non-reactive container (e.g., glass).	Prevents exposure to moisture and atmospheric contaminants.

Q3: I need to make a stock solution in DMSO. How should I store it and for how long is it stable?

A3: While solid-state storage is preferred for the long term, DMSO stock solutions are often necessary for experiments.

• Recommended Storage: Store DMSO stock solutions at -20°C or lower .

• Preparation: Use anhydrous, high-purity DMSO to minimize water content.

• Stability: We strongly advise preparing fresh solutions for critical experiments. For routine use, a stock solution stored at -20°C should be considered stable for 1-2 weeks. For longer periods, it is essential to perform a stability study. We recommend aliquoting the stock solution upon preparation to avoid repeated freeze-thaw cycles, which can introduce moisture and accelerate degradation.

Part 2: Troubleshooting Guide for Degradation Issues

This section provides a problem-solving framework for issues that may arise from compound degradation during your experiments.

Q4: My experimental results are inconsistent. How can I confirm if my compound has degraded?

A4: Inconsistent biological or chemical assay results are a primary indicator of potential compound degradation. The first step is to perform a purity check.

• Recommended Action: Analyze your sample (both the solid material and any prepared solutions) using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV and Mass Spectrometric (MS) detection. Compare the resulting chromatogram to a reference standard or the Certificate of Analysis (CoA) provided by the manufacturer.

• What to look for:

  • A decrease in the peak area of the main compound.

  • The appearance of new peaks, which represent degradation products.

A detailed protocol for setting up a stability-indicating HPLC-UV/MS method is provided in Protocol 1 .

Q5: I see a new, significant peak in my HPLC analysis of an old sample. What could it be?

A5: The appearance of a new peak strongly suggests degradation. Based on the molecule's structure, the most probable degradation products result from the hydrolysis and rearrangement of the cyclopropylmethoxy group.

• Hypothesis 1 (Most Likely): Ring-Opening Isomerization. The primary degradant is likely 3-(but-3-en-1-yloxy)-4-(difluoromethoxy)benzoic acid . This impurity is formed via acid-catalyzed hydrolysis and rearrangement of the cyclopropylcarbinyl ether.[6][7] It will have the same molecular weight (258.22 g/mol ) as the parent compound but will have a different retention time on a reverse-phase HPLC column. LC-MS analysis is critical for this determination.

• Hypothesis 2: Hydrolysis of the Difluoromethoxy Group. A less likely, but possible, degradation product is 3-(cyclopropyloxy)-4-hydroxybenzoic acid . This would occur under more forceful hydrolytic conditions. This degradant would have a significantly different molecular weight.

• Hypothesis 3: Photodegradation or Oxidation. These pathways could lead to a variety of products, often involving modification of the aromatic ring. These are typically observed when the compound is exposed to light or strong oxidizing agents.[10]

The following diagram illustrates the most probable degradation pathways.

Caption: General workflow for a forced degradation study.

References

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Technical Support Center: Solvent Optimization for 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic Acid Extraction and Purification

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals working on the extraction, isolation, and purification of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid.

Scientific Note: While this guide addresses the cyclopropyloxy derivative as queried, the principles discussed herein apply identically to its homologous counterpart, 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid (CAS 162401-62-9). This compound is the critical building block for synthesizing selective phosphodiesterase-4 (PDE4) inhibitors, such as Roflumilast, which are utilized in the treatment of Chronic Obstructive Pulmonary Disease (COPD) .

Troubleshooting Guides & FAQs

Q1: Why is ethyl acetate (EtOAc) preferred over dichloromethane (DCM) for the initial liquid-liquid extraction?

Expert Insight: The choice of extraction solvent dictates the partition coefficient ( Kp​ ) of the target compound. Ethyl acetate is a superior hydrogen-bond acceptor compared to DCM. Because the target molecule contains a highly polar carboxylic acid moiety alongside lipophilic difluoromethoxy and cyclopropyl groups, EtOAc optimally balances polarity to solvate the acid while leaving highly polar inorganic salts in the aqueous phase. Furthermore, EtOAc is less toxic, making it the industry standard for scalable pharmaceutical intermediate extraction .

Q2: What is the optimal pH for the aqueous phase prior to extraction, and what happens if it is too high?

Expert Insight: The pH must be strictly adjusted to < 3 (optimally pH 2 using 0.2N HCl) before introducing the organic solvent . Causality: The estimated pKa of the benzoic acid derivative is approximately 3.87. If the pH is above 4, the compound exists predominantly as a carboxylate anion. Ionic species have near-zero solubility in moderate-polarity organic solvents like EtOAc. Acidifying the mixture ensures the target molecule is fully protonated (neutral), maximizing its partition into the organic phase. This is a self-validating step: if your organic yield is anomalously low, verify the aqueous phase pH.

Q3: How can I eliminate unreacted aldehyde or ester intermediates during final purification?

Expert Insight: Unreacted precursors (e.g., 3-cyclopropyloxy-4-difluoromethoxybenzaldehyde) lack the acidic proton. You can exploit this chemical difference using an acid-base wash protocol. Self-Validating Protocol: Treat the crude organic mixture with a 10% aqueous alkaline solution (NaOH or KOH). The target benzoic acid will convert to a water-soluble sodium/potassium salt and migrate to the aqueous phase, while unreacted aldehydes remain in the organic phase. Discard the organic phase, wash the aqueous phase with a non-polar solvent (like n-heptane), and then re-acidify the aqueous layer to pH < 3 to precipitate the pure target acid .

Q4: Which solvent system is optimal for the final recrystallization step?

Expert Insight: A binary solvent system of acetonitrile and petroleum ether (or n-heptane) is highly effective . Acetonitrile acts as the primary solvent, dissolving the compound completely at elevated temperatures (60–70 °C). Petroleum ether acts as the anti-solvent. As the mixture cools, the sharp drop in solubility forces the target acid to crystallize out, leaving structurally similar impurities dissolved in the mother liquor.

Quantitative Data: Solvent Extraction Efficiency

The following table summarizes the causality between solvent properties and extraction efficiency for this specific benzoic acid derivative.

Extraction Solvent	Dielectric Constant ( ε )	Hydrogen Bonding Capability	Estimated Yield (%)	Crude Purity (%)	Phase Separation Speed
Ethyl Acetate	6.0	High (Acceptor)	> 90%	> 93%	Fast (Clear boundary)
Dichloromethane	9.1	Poor	~ 80%	~ 88%	Moderate (Emulsion risk)
Toluene	2.4	None	< 70%	~ 85%	Fast

Standard Operating Protocol (SOP): Extraction & Purification

This self-validating methodology ensures high-yield recovery of the target acid from a crude reaction mixture (e.g., post-oxidation in DMSO/water).

Step 1: Reaction Quenching & pH Adjustment

• Cool the crude reaction mixture to 10–15 °C.

• Slowly add 0.2N Hydrochloric Acid (HCl) dropwise under continuous stirring.

• Monitor with a calibrated pH meter until the solution stabilizes at pH 2.0 .

Step 2: Liquid-Liquid Extraction (LLE)

• Transfer the acidified mixture to a separatory funnel.

• Add Ethyl Acetate (volume equal to 1.5x the aqueous phase).

• Invert gently and vent to release pressure. Allow layers to separate completely.

• Collect the top organic layer. Repeat the extraction of the bottom aqueous layer two more times with fresh EtOAc. Combine all organic fractions .

Step 3: Washing and Drying

• Wash the combined organic phase once with saturated aqueous NaCl (brine) to remove residual DMSO and water.

• Add anhydrous Magnesium Sulfate ( MgSO4​ ) to the organic phase. Swirl until the drying agent flows freely (indicating all water is absorbed).

• Filter out the MgSO4​ .

Step 4: Concentration & Recrystallization

• Concentrate the filtrate under reduced pressure (rotary evaporator) at 40–45 °C to yield a crude oily product.

• Dissolve the crude oil in a minimum volume of hot Acetonitrile (65 °C).

• Slowly add Petroleum Ether dropwise until the solution becomes slightly cloudy.

• Allow the mixture to cool slowly to room temperature, then transfer to an ice bath (0–5 °C) for 2 hours to maximize crystal formation .

• Filter the white solid under vacuum and dry in a vacuum oven at 40 °C.

Visualizations

Workflow Diagram

Step-by-step liquid-liquid extraction and purification workflow for the target benzoic acid.

Mechanistic Context Pathway

Mechanism of action for PDE4 inhibitors synthesized from the target intermediate.

References

• Google Patents.
• Google Patents. New method for synthesizing 3-cyclopropyl methoxy-4-(difluoromethoxy)

• Marine Drugs (MDPI) . Discovery of Marine-Inspired Guanidine-Based PDE4 Inhibitors for the Treatment of Chronic Obstructive Pulmonary Disease. URL:[Link] [4]

Reference Data & Comparative Studies

3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid vs 3-cyclopentyloxy-4-methoxybenzoic acid in PDE4 synthesis

The development of Phosphodiesterase 4 (PDE4) inhibitors represents a masterclass in structure-activity relationship (SAR) optimization. By preventing the hydrolysis of cyclic adenosine monophosphate (cAMP), PDE4 inhibitors suppress the release of pro-inflammatory cytokines like TNF-α, making them invaluable for treating Chronic Obstructive Pulmonary Disease (COPD), asthma, and autoimmune conditions[1].

However, the clinical success of these compounds hinges on navigating a narrow therapeutic window. First-generation inhibitors were notoriously plagued by dose-limiting emesis (nausea and vomiting) due to their affinity for the High-Affinity Rolipram Binding Site (HARBS) in the central nervous system. To overcome this, medicinal chemists have rigorously optimized the dialkoxybenzoic acid core of these molecules.

This guide provides an in-depth technical comparison of two pivotal synthetic intermediates: 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid (a rigidified analog of the roflumilast precursor) and 3-cyclopentyloxy-4-methoxybenzoic acid (the classic rolipram/cilomilast core)[2][3].

Mechanistic Rationale & Structural Causality

The choice between these two benzoic acid building blocks is not merely a matter of synthetic convenience; it fundamentally dictates the pharmacokinetic profile and target selectivity of the final drug candidate.

1. The 4-Position: Methoxy vs. Difluoromethoxy

In the classic rolipram core, the 4-methoxy group acts as a hydrogen bond acceptor within the PDE4 catalytic pocket. However, this methoxy group is highly susceptible to oxidative cleavage by hepatic Cytochrome P450 enzymes (O-demethylation), leading to rapid clearance and inactive metabolites. By replacing this with a 4-difluoromethoxy group , chemists introduce a bioisostere that profoundly alters the molecule's fate[3]. The electronegative fluorine atoms withdraw electron density, strengthening the C-O bond and effectively blocking CYP450-mediated metabolism. Furthermore, the difluoromethoxy group increases the overall lipophilicity (LogP) of the molecule, enhancing cellular permeability while providing unique hydrogen-bond acceptor dynamics via the fluorine atoms.

2. The 3-Position: Cyclopentyloxy vs. Cyclopropyloxy

The 3-alkoxy substituent is responsible for anchoring the inhibitor into a hydrophobic sub-pocket of the PDE4 enzyme.

• Cyclopentyloxy (Rolipram/Cilomilast Core): The highly flexible cyclopentyl ring fills the hydrophobic pocket efficiently, yielding high potency. However, this flexibility allows the molecule to adopt conformations that bind strongly to HARBS, triggering the emetic reflex[2].

• Cyclopropyloxy (Roflumilast Analog Core): While roflumilast utilizes a cyclopropylmethoxy group, using a direct cyclopropyloxy ether restricts the dihedral angle of the linkage. This pulls the hydrophobic bulk closer to the phenyl ring, creating a more compact, rigid geometry. This steric restriction is a deliberate design choice to reduce HARBS affinity while maintaining catalytic PDE4 inhibition, thereby widening the therapeutic index[4].

Caption: Mechanism of PDE4 inhibitors preventing cAMP hydrolysis to suppress TNF-α inflammation.

Quantitative Data & Physicochemical Comparison

The structural modifications between the two intermediates yield distinct physicochemical properties that cascade into the final drug's performance.

Property / Metric	3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid	3-Cyclopentyloxy-4-methoxybenzoic acid
Target Drug Class	Second-generation PDE4 inhibitors (Roflumilast analogs)	First/Second-generation PDE4 inhibitors (Rolipram/Cilomilast)
Metabolic Stability	High: Difluoromethoxy resists CYP450 O-demethylation.	Moderate: Methoxy is susceptible to enzymatic cleavage.
Steric Profile (3-Position)	Rigid, compact hydrophobic interaction.	Flexible, larger hydrophobic volume.
HARBS Affinity (Emetic Potential)	Lower: Rigid geometry restricts binding to the emetic site.	Higher: Flexible cyclopentyl ring adapts to HARBS.
Downstream Coupling Yields	~80-85% (Sterically unhindered carboxylic acid)	~75-80% (Slightly higher steric bulk from cyclopentyl)

Experimental Workflows: A Self-Validating System

To ensure high-fidelity synthesis and biological evaluation, the following protocols integrate built-in validation checkpoints (In-Process Controls - IPCs) to guarantee structural integrity and data reliability[3].

Protocol 1: Synthesis of the Benzoic Acid Intermediates

This protocol describes the parallel synthesis of both intermediates starting from their respective substituted benzaldehydes.

• Alkylation of the 3-Hydroxyl Group:

  • Dissolve 1.0 eq of the starting material (either 3-hydroxy-4-(difluoromethoxy)benzaldehyde or isovanillin) in anhydrous DMF.

  • Add 2.0 eq of anhydrous K₂CO₃ and 1.5 eq of the alkyl halide (cyclopropyl bromide or bromocyclopentane).

  • Stir at 80°C under an inert N₂ atmosphere for 8 hours.

  • Self-Validation Checkpoint: Monitor via TLC (Hexane:EtOAc 3:1). The reaction is complete when the phenolic starting material (R_f ~0.2) disappears, replaced by the alkylated intermediate (R_f ~0.6). Confirm via ¹H-NMR by the disappearance of the broad phenolic -OH singlet at ~9.5 ppm.

• Oxidation to the Carboxylic Acid:

  • Dissolve the isolated alkylated benzaldehyde in a mixture of THF/Water (4:1).

  • Add 1.5 eq of sulfamic acid (as a scavenger) followed by the dropwise addition of 1.2 eq of sodium chlorite (NaClO₂) at 0°C.

  • Stir for 2 hours, allowing the reaction to warm to room temperature.

  • Self-Validation Checkpoint: Analyze the crude product via LC-MS. The aldehyde peak [M+H]⁺ should shift to the corresponding carboxylic acid mass. ¹H-NMR must show the disappearance of the aldehydic proton at ~9.8 ppm.

Protocol 2: Amide Coupling for Final PDE4 Inhibitor Assembly

To synthesize the final active pharmaceutical ingredient (API), the benzoic acid intermediate is coupled with a target amine (e.g., 3,5-dichloro-pyridin-4-amine for roflumilast analogs).

• Activation: Dissolve 1.0 eq of the synthesized benzoic acid in anhydrous Dichloromethane (DCM). Add 1.5 eq of EDCI and 1.5 eq of HOBt. Stir for 15 minutes at room temperature. Causality Note: EDCI/HOBt is chosen over thionyl chloride to prevent potential degradation of the sensitive difluoromethoxy ether and to minimize side reactions.

• Coupling: Add 1.1 eq of the target amine and 2.0 eq of DIPEA. Stir overnight.

• Purification: Wash with 1N HCl, saturated NaHCO₃, and brine. Purify via flash chromatography.

• Validation: Confirm final purity (>98%) via analytical HPLC (UV 254 nm) before advancing to biological assays.

Caption: Parallel synthetic workflows for dialkoxybenzoic acid PDE4 intermediates.

Protocol 3: In Vitro PDE4 Enzymatic Inhibition Assay

To objectively compare the potency of the downstream derivatives, a Scintillation Proximity Assay (SPA) is utilized[2].

• Preparation: Incubate recombinant human PDE4 enzyme with the synthesized inhibitor (serial dilutions from 10 µM to 0.1 nM) in an assay buffer containing 50 mM Tris-HCl (pH 7.5), 8.3 mM MgCl₂, and 1.7 mM EGTA.

• Substrate Addition: Introduce [³H]-cAMP (1 µM final concentration) to initiate the reaction. Incubate at 30°C for 30 minutes.

• Termination & Detection: Stop the reaction by adding yttrium silicate SPA beads coated with zinc sulfate. The zinc binds the product ([³H]-AMP) but not the substrate ([³H]-cAMP).

• Data Analysis: Measure radioactivity using a microplate scintillation counter. Calculate the IC₅₀ values using a four-parameter logistic non-linear regression model. Self-Validation Checkpoint: Include a known reference standard (e.g., Rolipram) in every plate. The assay is only valid if the IC₅₀ of Rolipram falls within the established historical range (typically 0.5 - 1.0 µM).

References

• [2] Synthesis, Biological Evaluation, and Molecular Modeling of New 3-(Cyclopentyloxy)-4-methoxybenzaldehyde O-(2-(2,6-Dimethylmorpholino)-2-oxoethyl) Oxime (GEBR-7b) Related Phosphodiesterase 4D (PDE4D) Inhibitors. Journal of Medicinal Chemistry - ACS Publications. 2

• [4] 3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzoic Acid (CAS No: 162401-62-9) API Intermediate Manufacturers. Apicule. 4

• [1] Synthesis and biological evaluation of neutrophilic inflammation inhibitors. PubMed. 1

• [3] Discovery of Marine-Inspired Guanidine-Based PDE4 Inhibitors for the Treatment of Chronic Obstructive Pulmonary Disease. MDPI. 3

Sources

• 1. Synthesis and biological evaluation of neutrophilic inflammation inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of Marine-Inspired Guanidine-Based PDE4 Inhibitors for the Treatment of Chronic Obstructive Pulmonary Disease [mdpi.com]
• 4. apicule.com [apicule.com]

Comprehensive Analytical Guide: Quantification Strategies for 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic Acid

As a Senior Application Scientist, selecting the appropriate analytical methodology is not merely about following a protocol; it requires a deep understanding of the analyte's physicochemical properties and the specific demands of the drug development lifecycle. 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid is a highly specialized fluoroalkoxy benzoic acid derivative. Structurally analogous to critical intermediates used in the synthesis of selective phosphodiesterase-4 (PDE4) inhibitors (such as Roflumilast) [4], its accurate quantification is paramount across various stages—from bulk active pharmaceutical ingredient (API) quality control to trace-level bioanalysis.

This guide objectively compares three gold-standard analytical methods: HPLC-UV , LC-MS/MS , and qNMR . By dissecting the causality behind each experimental choice, we provide a self-validating framework to ensure scientific integrity and robust data generation.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

The Workhorse for Routine Quality Control and Bulk Quantification

The Causality of the Method

HPLC-UV is the industry standard for bulk API and intermediate quantification. The structural presence of the benzoic acid moiety provides a strong conjugated π -electron system, resulting in excellent ultraviolet (UV) absorbance. To achieve reproducible retention times, the mobile phase must be acidified. This suppresses the ionization of the carboxylic acid moiety ( pKa​≈4.0 ), maintaining the molecule in its lipophilic, neutral state for optimal interaction with the C18 stationary phase [1].

Experimental Protocol

• Sample Preparation: Dissolve the sample in a diluent of Acetonitrile:Water (50:50, v/v) to a working concentration of 50 µg/mL. Filter through a 0.22 µm PTFE syringe filter.

• Chromatographic Conditions:

  • Column: Reversed-phase C18 (e.g., 150 mm × 4.6 mm, 3.5 µm particle size).

  • Column Temperature: 30 °C.

  • Mobile Phase A: 0.1% Formic Acid in HPLC-grade Water.

  • Mobile Phase B: Acetonitrile.

• Gradient Elution:

  • 0–2 min: 10% B

  • 2–10 min: Linear gradient to 90% B

  • 10–12 min: Hold at 90% B

  • 12–15 min: Return to 10% B (Re-equilibration).

• Detection: Set the Diode Array Detector (DAD) or UV detector to 254 nm [1].

• System Suitability: Ensure the tailing factor is ≤1.5 and the relative standard deviation (RSD) of five replicate injections is ≤2.0% .

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The Gold Standard for Trace Analysis and Pharmacokinetics

The Causality of the Method

When analyzing trace impurities or biological matrices (e.g., plasma), HPLC-UV lacks the necessary sensitivity. LC-MS/MS provides unparalleled specificity through Multiple Reaction Monitoring (MRM). Electrospray ionization in negative mode (ESI-) is strictly selected because the carboxylic acid group readily donates a proton. As demonstrated in comparative ionization studies, ESI- yields the stable [M−H]− pseudo-molecular ion with significantly lower background chemical noise than positive mode, drastically enhancing the signal-to-noise ratio [2][3].

Experimental Protocol

• Sample Preparation (Bioanalysis): Perform protein precipitation by adding 300 µL of cold Acetonitrile (containing a stable isotope-labeled internal standard) to 100 µL of plasma. Vortex for 2 minutes, centrifuge at 14,000 rpm for 10 minutes, and transfer the supernatant to an autosampler vial.

• Chromatographic Conditions:

  • Column: Fast-LC C18 (50 mm × 2.1 mm, 1.8 µm) to minimize run time.

  • Mobile Phase A: 10 mM Ammonium Formate buffer (pH 4.5). Note: The slight acidity facilitates optimal droplet formation and subsequent deprotonation in the ESI source.

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 0.4 mL/min with a rapid 3-minute gradient.

• Mass Spectrometry Conditions:

  • Ionization: ESI Negative Mode.

  • Capillary Voltage: 3.0 kV.

  • MRM Transition: Monitor the parent [M−H]− ion transitioning to a specific fragment (typically the loss of CO2​ , yielding an [M−H−44]− product ion) [3].

Quantitative Nuclear Magnetic Resonance (qNMR)

The Absolute Truth for Reference Standard Certification

The Causality of the Method

Unlike chromatographic methods, qNMR does not require a reference standard of the analyte itself. It relies on the fundamental quantum mechanical principle that the integrated area of an NMR resonance is directly proportional to the number of nuclei responsible for that signal. By utilizing a prolonged relaxation delay ( D1​>5×T1​ ), we ensure all nuclear spins return to thermal equilibrium between radiofrequency pulses. This prevents signal saturation and guarantees stoichiometric accuracy.

Experimental Protocol

• Sample Preparation: Accurately weigh ~10 mg of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid and ~5 mg of a certified internal standard (e.g., Maleic acid or 1,4-Dinitrobenzene, ensuring no signal overlap).

• Solvent: Dissolve completely in 0.6 mL of DMSO- d6​ and transfer to a 5 mm NMR tube.

• Instrument Parameters:

  • Frequency: 400 MHz or 600 MHz ( 1 H NMR).

  • Pulse Angle: 30° or 90° pulse.

  • Relaxation Delay ( D1​ ): 30 seconds (Crucial for complete longitudinal relaxation).

  • Number of Scans: 32 to 64 (to achieve a Signal-to-Noise ratio >250:1 ).

• Quantification: Integrate the distinct triplet of the difluoromethoxy proton ( −OCHF2​ ) or the isolated aromatic protons, and compare the area directly against the internal standard integral.

Comparative Performance Data

To facilitate rapid method selection, the quantitative performance metrics of the three methodologies are summarized below:

Analytical Parameter	HPLC-UV	LC-MS/MS (ESI-)	qNMR
Primary Application	Bulk API QC, Reaction Monitoring	Bioanalysis, Trace Genotoxic Impurities	Reference Standard Certification
Sensitivity (LOD)	~0.1 µg/mL	~0.5 ng/mL	~1 mg (Total sample mass required)
Linearity Range	1 – 100 µg/mL	1 – 1000 ng/mL	N/A (Absolute quantification)
Matrix Effect	Low	High (Requires Internal Standard)	None
Throughput / Run Time	10 – 15 minutes	3 – 5 minutes	15 – 30 minutes (due to D1​ delay)
Cost per Sample	Low	High	Medium

Method Selection Workflow

The following decision matrix illustrates the logical flow for selecting the optimal analytical technique based on the specific constraints of your drug development phase.

Decision matrix for selecting the optimal quantification method based on analytical requirements.

References

• Think Negative: Finding the Best Electrospray Ionization/MS Mode for Your Analyte Analytical Chemistry (ACS Publications)[Link]

• A validated HPLC-ESI-MS/MS method for quantification of 2-hydroxy-4-methoxy benzoic acid from rat plasma and its application to pharmacokinetic study Journal of Pharmaceutical and Biomedical Analysis (PubMed)[Link]

• Discovery of Marine-Inspired Guanidine-Based PDE4 Inhibitors for the Treatment of Chronic Obstructive Pulmonary Disease Marine Drugs (MDPI)[Link]

Comparative Validation Guide: LC-MS/MS Methodologies for 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic Acid

Introduction & Scientific Rationale

3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid is a highly polar, acidic molecule. Structurally analogous to the active metabolites and key synthetic intermediates of modern phosphodiesterase-4 (PDE4) inhibitors like roflumilast, this compound presents unique bioanalytical challenges. The difluoromethoxy and cyclopropyloxy substitutions are critical pharmacophores that influence target affinity and metabolic stability (1)[1].

In pharmacokinetic (PK) profiling, achieving a Lower Limit of Quantification (LLOQ) in the low pg/mL range is mandatory to accurately model elimination half-lives (2)[2]. Furthermore, the simultaneous quantification of parent drugs and their structurally related acidic metabolites necessitates rigorous extraction protocols to mitigate ion suppression caused by endogenous plasma phospholipids (3)[3].

This guide objectively compares chromatographic and sample preparation alternatives, providing a self-validating framework for LC-MS/MS method development.

Mechanistic Pathway Visualization

To understand the bioanalytical importance of this compound, we must first visualize its pharmacological context. By inhibiting PDE4, compounds in this class prevent the hydrolysis of cAMP, leading to the suppression of inflammatory cytokines.

PDE4 inhibition pathway by 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid.

Comparative Product Performance: Chromatography & Extraction

Chromatographic Selectivity: C18 vs. Biphenyl

Standard C18 columns rely purely on hydrophobic interactions. However, the difluoromethoxy group and the aromatic ring of our target analyte possess unique electron distributions. Biphenyl stationary phases offer π−π and dipole-dipole interactions. This causality explains why Biphenyl columns provide superior retention and separation from endogenous plasma interferences compared to C18.

Table 1: Chromatographic Performance Comparison (Flow rate: 0.4 mL/min, Gradient Elution)

Metric	Standard C18 (50 x 2.1 mm, 1.7 µm)	Biphenyl (50 x 2.1 mm, 1.7 µm)	Causality / Advantage
Retention Time (RT)	1.25 min	2.10 min	Biphenyl's π−π interactions increase retention of the aromatic ring.
Peak Asymmetry ( As​ )	1.45 (Tailing)	1.05 (Symmetrical)	Reduced secondary interactions with residual silanols on Biphenyl.
Matrix Effect (Phospholipids)	Co-elution observed	Baseline resolution	Enhanced selectivity shifts the analyte away from the phospholipid elution zone.

Sample Preparation: PPT vs. LLE vs. MAX-SPE

Because the analyte is a benzoic acid derivative, it exists as a carboxylate anion at physiological pH.

• Protein Precipitation (PPT) leaves massive amounts of phospholipids in the extract, causing ion suppression in the MS source.

• Liquid-Liquid Extraction (LLE) requires harsh acidification, which can degrade sensitive metabolites.

• Mixed-Mode Anion Exchange (MAX) SPE selectively captures the anion, allowing aggressive organic washing to remove neutral lipids before elution.

Table 2: Sample Preparation Efficacy (Human Plasma, n=6)

Method	Absolute Recovery (%)	Matrix Factor (MF)	%CV (Precision)	Verdict
PPT (Acetonitrile)	92.5%	0.45 (Severe Suppression)	18.4%	Unsuitable for low pg/mL LLOQ.
LLE (MTBE, pH 3)	71.2%	0.88 (Mild Suppression)	12.1%	Acceptable, but variable recovery.
MAX-SPE	89.4%	0.98 (Negligible Effect)	4.2%	Optimal for regulatory validation.

Self-Validating Experimental Protocol

To ensure trustworthiness, the following MAX-SPE protocol is designed as a self-validating system . By incorporating a stable isotope-labeled internal standard (SIL-IS) prior to any sample manipulation, the workflow inherently flags extraction failures or matrix anomalies.

Workflow Visualization

Self-validating LC-MS/MS workflow utilizing MAX-SPE and Biphenyl chromatography.

Step-by-Step MAX-SPE Methodology

• Sample Aliquoting & IS Addition (The Self-Validation Anchor):

  • Transfer 200 µL of human plasma to a 96-well plate.

  • Add 20 µL of SIL-IS (e.g., 13C6​ -analyte, 10 ng/mL).

  • System Logic: The IS response will be monitored across all injections. An IS peak area %CV > 15% across the batch automatically invalidates the run, proving the system's self-monitoring capability.

• Pre-treatment:

  • Add 200 µL of 50 mM Ammonium Acetate (pH 7.0). Vortex for 2 minutes.

  • Causality: Ensures the benzoic acid moiety is fully deprotonated (ionized) for optimal binding to the anion-exchange sorbent.

• SPE Conditioning:

  • Condition MAX 96-well plate (30 mg/well) with 1 mL Methanol, followed by 1 mL 50 mM Ammonium Acetate (pH 7.0).

• Loading & Washing (Interference Removal):

  • Load the pre-treated sample.

  • Wash 1: 1 mL 5% Methanol in water. (Removes hydrophilic salts).

  • Wash 2: 1 mL Hexane. (Removes neutral/hydrophobic lipids).

  • Causality: Because the analyte is ionically bound to the sorbent, aggressive organic washes (Hexane) can be used without risking analyte breakthrough.

• Elution:

  • Elute with 2 x 500 µL of Methanol containing 2% Formic Acid.

  • Causality: The acidic pH ( pH<pKa​ ) protonates the benzoic acid, neutralizing its charge and breaking the ionic bond with the sorbent, releasing it into the collection plate.

• Reconstitution & Injection:

  • Evaporate eluate under N2​ at 40°C. Reconstitute in 100 µL of Mobile Phase A (0.1% Formic acid in Water) and inject 5 µL onto the LC-MS/MS system (Negative ESI mode).

References

• Simultaneous quantitation of IC87114, roflumilast and its active metabolite roflumilast N-oxide in plasma by LC-MS/MS: application for a pharmacokinetic study. PubMed (NIH).
• Simultaneous Determination of Roflumilast and Its Metabolite in Human Plasma by LC-MS/MS: Application for a Pharmacokinetic Study. PubMed (NIH).
• Discovery of Marine-Inspired Guanidine-Based PDE4 Inhibitors for the Treatment of Chronic Obstructive Pulmonary Disease. MDPI.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Simultaneous determination of roflumilast and its metabolite in human plasma by LC-MS/MS: Application for a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simultaneous quantitation of IC87114, roflumilast and its active metabolite roflumilast N-oxide in plasma by LC-MS/MS: application for a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

High-Resolution Impurity Profiling of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic Acid: A Comparative Guide

As a Senior Application Scientist in pharmaceutical development, controlling the impurity profile of late-stage intermediates is a non-negotiable aspect of drug safety and efficacy. 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid (CAS 162401-62-9, structurally denoted in PDE4 inhibitor literature as the cyclopropylmethoxy derivative) serves as a critical synthetic intermediate and a known acidic degradant in the production of Roflumilast, a blockbuster therapeutic for chronic obstructive pulmonary disease (COPD)[1].

Because this compound is immediately upstream of the final Active Pharmaceutical Ingredient (API) amidation step, any uncharacterized impurities will likely carry over into the final drug substance. Under the , any impurity exceeding the 0.05% reporting threshold must be rigorously identified, quantified, and controlled[2].

This guide objectively compares the impurity profiles of two distinct synthetic batches of this intermediate and provides a self-validating analytical framework for your own laboratory.

Mechanistic Context & Synthetic Pathway

The impurity profile of a batch is intrinsically linked to its synthetic history. The target compound is typically synthesized via the alkylation of 3-hydroxy-4-(difluoromethoxy)benzaldehyde with cyclopropylmethyl bromide, followed by oxidation of the aldehyde to the carboxylic acid[1]. The choice of oxidizing agent—and the hydrolytic stress applied during workup—dictates the formation of specific process impurities and degradants.

Fig 1: Synthetic pathway and degradation routes of the benzoic acid intermediate.

Analytical Target Profile (ATP) & Methodological Causality

To objectively evaluate different batches, we engineered a self-validating LC-MS/UV protocol. Do not simply copy parameters; understand the causality behind them:

• Chromatographic Causality (pH Control): The predicted pKa of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid is approximately 3.87 ()[1]. To prevent peak tailing and ensure the analyte remains in its lipophilic, unionized state, the mobile phase must be buffered at least 2 pH units below the pKa. We utilize a 0.005 M ammonium formate buffer adjusted to pH 3.5[3]. This specific buffer prevents secondary interactions on the C18 stationary phase while maintaining the volatility required for downstream MS compatibility[3].

• Mass Spectrometry Causality (Ionization): Carboxylic acids exhibit optimal ionization efficiency in negative Electrospray Ionization (ESI-) mode due to their propensity to readily lose a proton[4]. The target compound (MW 258.22) yields a highly stable [M-H]⁻ precursor ion at m/z 257[4].

Fig 2: Self-validating LC-MS/UV workflow for impurity quantification and elucidation.

Experimental Protocol: Self-Validating LC-MS/HPLC Workflow

This protocol acts as a self-validating system: by utilizing orthogonal detection (UV for concentration, MS for mass), any impurity that lacks a chromophore will still trigger an MS response, preventing "invisible" impurities from passing QA/QC.

• Step 1: Diluent and Standard Preparation. Accurately weigh 15 mg of the intermediate batch sample and dissolve it in 1.0 mL of LC-grade acetonitrile to ensure complete solubilization of the lipophilic framework[3]. Dilute to a working concentration of 150 µg/mL using the mobile phase[3].

• Step 2: Chromatographic Separation. Inject 20 µL onto a Zorbax SB C18 column (1.8 µm, 50 x 4.6 mm)[3]. Run a gradient mobile phase consisting of 0.005 M ammonium formate (pH 3.5) and acetonitrile at a flow rate of 1.0 mL/min[3].

• Step 3: Orthogonal Detection. Split the column effluent 1:1 between a Photodiode Array (PDA) detector set to 215 nm (the optimal absorption wavelength for this specific chromophore[3]) and a High-Resolution Q-TOF Mass Spectrometer operating in ESI- mode.

• Step 4: System Suitability via Forced Degradation. Inject a forced-degradation control (sample exposed to 1 N HCl at 80°C for 6 hours[5]). The method is considered validated for the run only if the des-alkyl degradant peak resolves from the main intermediate peak with a resolution factor ( Rs​ ) > 2.0.

Comparative Batch Analysis: Route A vs. Route B

To demonstrate the utility of this profiling strategy, we compared two commercially viable batches of 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid:

• Batch A (Legacy Route): Synthesized via aggressive potassium permanganate ( KMnO4​ ) oxidation.

• Batch B (Optimized Route): Synthesized via a milder Pinnick oxidation using sodium chlorite ( NaClO2​ ) and sulfamic acid[1].

Table 1: Quantitative Impurity Profile (HPLC-UV Area %)

Analyte / Impurity	Relative Retention Time (RRT)	Batch A (Legacy Route)	Batch B (Optimized Route)	ICH Q3A(R2) Threshold
Main Intermediate	1.00	97.45%	99.62%	N/A
Impurity 1 (Aldehyde)	0.85	0.42%	0.04%	0.05%
Impurity 2 (Des-alkyl)	0.62	1.15%	0.08%	0.05%
Impurity 3 (Unknown)	1.24	0.85%	< 0.01%	0.05%

Table 2: LC-MS Structural Elucidation of Impurities

Impurity	Precursor Ion [M-H]⁻	MS/MS Fragments	Structural Identification	Fate / Origin
Main Peak	m/z 257	m/z 207, 163	3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid	Target Compound
Impurity 1	m/z 241	m/z 191, 147	3-(Cyclopropyloxy)-4-(difluoromethoxy)benzaldehyde	Unreacted precursor
Impurity 2	m/z 203	m/z 153, 109	3-Hydroxy-4-(difluoromethoxy)benzoic acid	Acidic/Hydrolytic degradant
Impurity 3	m/z 273	m/z 223, 179	Hydroxylated Benzoic Acid Derivative	Over-oxidation byproduct

Discussion of Findings

Batch B demonstrates vastly superior purity, easily clearing the ICH Q3A(R2) qualification thresholds. Batch A suffers from a high concentration of Impurity 2 , a des-alkylated degradant. According to , the cyclopropylmethoxy ether linkage is highly susceptible to cleavage under acidic and thermal stress[5][6]. The aggressive KMnO4​ workup in Batch A likely triggered this hydrolysis. Furthermore, Impurity 3 in Batch A is an over-oxidized byproduct, confirming that the milder NaClO2​ protocol used in Batch B is the superior synthetic choice for API development[1].

References

• International Council for Harmonisation (ICH). ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2). Available at:[Link]

• Indian Journal of Pharmaceutical Sciences. Forced Degradation | Liquid Chromatography | Roflumilast | RRHT. Available at:[Link]

• Bulletin of the Korean Chemical Society. Identification of Degradation Products in the Phosphodiesterase (PDE-4) Inhibitor Roflumilast Using High Resolution Mass Spectrometry and Density Functional Theory Calculations. Available at:[Link]

Sources

• 1. 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic Acid | 162401-62-9 [chemicalbook.com]
• 2. database.ich.org [database.ich.org]
• 3. ijpsonline.com [ijpsonline.com]
• 4. jocpr.com [jocpr.com]
• 5. OAK 국가리포지터리 - OA 학술지 - Mass Spectrometry Letters - Identification of Degradation Products in the Phosphodiesterase (PDE-4) Inhibitor Roflumilast Using High Resolution Mass Spectrometry and Density Functional Theory Calculations [oak.go.kr]
• 6. Identification of Degradation Products in the Phosphodiesterase (PDE-4) Inhibitor Roflumilast Using High Resolution Mass Spectrometry and Density Functional Theory Calculations [accesson.kr]

Safety & Regulatory Compliance

3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid proper disposal procedures

Comprehensive Safety and Disposal Protocol for 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic Acid

In pharmaceutical drug development, fluorinated alkoxybenzoic acids—such as 3-(cyclopropyloxy)-4-(difluoromethoxy)benzoic acid and its closely related homologue, the Roflumilast intermediate 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid[1][2]—are highly valued for their metabolic stability and lipophilicity. However, the presence of the difluoromethoxy (-OCF₂H) group introduces critical safety and logistical challenges, particularly concerning thermal degradation and waste management[3].

As a Senior Application Scientist, I have designed this self-validating operational guide to provide researchers with the mechanistic reasoning behind standard safety protocols, ensuring that every handling and disposal step is grounded in chemical causality.

Part 1: Physicochemical & Hazard Profile

Understanding the physical properties of this compound is the first step in mitigating risk. The data below summarizes the primary hazards and the operational logic required to neutralize them.

Property / Hazard	Specification / GHS Classification	Causality / Operational Mitigation
Appearance	White powder[3]	Prone to aerosolization. Mitigate via local exhaust ventilation to prevent inhalation[3].
GHS Hazards	Skin Irrit. 2 (H315), Eye Irrit. 2 (H319), STOT SE 3 (H335)[4]	The acidic moiety causes tissue irritation. Mitigate with nitrile gloves and safety goggles.
Combustion Byproducts	CO, CO₂, Hydrogen Fluoride (HF)	Thermal degradation of the -OCF₂H group yields highly toxic HF gas. Requires alkaline scrubbing during incineration.
Solubility	Soluble in organic solvents (e.g., Methanol)	Facilitates liquid-injection incineration, ensuring complete thermal destruction[3].

Part 2: Operational Handling & Spill Response

Do not treat fluorinated organic acids as standard benchtop reagents. The protocols below are designed as self-validating systems: if you follow the mechanistic logic, the risk of exposure is systematically eliminated.

Standard Handling Protocol

• Engineering Controls : Conduct all transfers and weighing inside a certified Class II biological safety cabinet or a chemical fume hood.

  • Causality: The compound is a Category 3 respiratory irritant (H335)[4]. Local exhaust ventilation prevents the inhalation of aerosolized micro-particles[3].

• Personal Protective Equipment (PPE) : Don standard laboratory PPE, including a lab coat, , and nitrile gloves.

  • Causality: The compound causes serious eye irritation (H319) and skin irritation (H315)[5]. Nitrile provides an excellent chemical barrier against dry organic acids[3].

• Decontamination : Post-handling, wash hands and face thoroughly. Clean the workspace with a damp cloth to capture any invisible dust, followed by a standard solvent wipe.

Accidental Spill Response

• Evacuation & Isolation : Immediately restrict access to the spill area.

  • Causality: Prevents the tracking of the powder throughout the laboratory and minimizes inhalation exposure.

• Dry Containment : Do not use compressed air or dry sweeping, which disperses dust. Instead, use a HEPA-filtered vacuum or gently cover the spill with damp absorbent pads[3].

  • Causality: Wetting the material slightly prevents aerosolization without causing rapid dissolution that could spread the acid.

• Collection : Shovel the contained material into a sealable, chemically compatible container (e.g., HDPE)[3].

• Surface Neutralization : Wash the affected area with a mild alkaline solution (like dilute sodium bicarbonate) and rinse with plenty of water[3].

  • Causality: Ensures any residual acidic traces are neutralized, protecting laboratory surfaces from localized corrosion.

Part 3: Proper Disposal Procedures (Core Directive)

The disposal of 3-(cyclopropyloxy)-4-(difluoromethoxy)benzoic acid requires strict adherence to environmental regulations due to its fluorine content. Never dispose of this compound in standard biological or municipal waste.

• Waste Segregation : Collect all solid waste, contaminated gloves, and packaging in a dedicated, clearly labeled hazardous waste container.

  • Causality: Mixing fluorinated organic acids with incompatible materials (like strong oxidizing agents) can lead to unpredictable exothermic reactions.

• Solvent Dissolution (Preparation) : Prior to final disposal, dissolve the surplus or non-recyclable solid material in a combustible solvent (e.g., ethanol or methanol)[3].

  • Causality: Liquid injection into an incinerator ensures a homogenous fuel mixture, leading to complete thermal destruction. Direct incineration of powders can result in incomplete combustion and the release of unreacted particulates.

• Licensed Incineration (Critical Step) : Entrust the solution to a [3]. The chemical incinerator must be equipped with an afterburner and a scrubber[3].

  • Causality: The afterburner guarantees the complete breakdown of the aromatic ring. Crucially, the combustion of the difluoromethoxy group generates Hydrogen Fluoride (HF) gas. The scrubber (typically utilizing an alkaline solution like NaOH) is required to neutralize the toxic HF gas into harmless fluoride salts, preventing severe environmental contamination.

• Regulatory Compliance : Ensure the disposal manifest clearly indicates the presence of halogenated (fluorinated) organic compounds to alert the disposal facility of the HF generation risk[4].

Part 4: Waste Management Workflow Visualization

Workflow for the safe handling, spill recovery, and thermal destruction of fluorinated benzoic acids.

References

Sources

• 1. 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic Acid | 162401-62-9 [chemicalbook.com]
• 2. Roflumilast | 162401-32-3 [chemicalbook.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. echemi.com [echemi.com]
• 5. 3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzoic Acid | 162401-62-9 | TCI EUROPE N.V. [tcichemicals.com]

Personal protective equipment for handling 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid

As a Senior Application Scientist, I have developed this comprehensive operational guide to provide drug development professionals and laboratory researchers with a self-validating system for handling 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid .

(Note: This compound and its closely related analog, 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid [CAS 162401-62-9], serve as critical synthetic intermediates in the development of selective phosphodiesterase-4 (PDE4) inhibitors, such as Roflumilast[1][2]. The safety and handling profiles for these fluorinated benzoic acid derivatives are identical.)

This guide synthesizes technical accuracy with field-proven logistics, ensuring that your laboratory not only protects its personnel but also maintains the highest standards of environmental compliance and chemical integrity.

Chemical Profiling & Hazard Causality

To handle a chemical safely, one must first understand the mechanistic reasons behind its hazards. 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid presents specific risks dictated by its molecular structure:

• Irritation Potential (H315 / H319): The carboxylic acid moiety provides an acidic proton, while the cyclopropyloxy and difluoromethoxy groups significantly increase the molecule's lipophilicity. This combination allows the compound to easily partition into and disrupt the lipid bilayer of the stratum corneum (the outer layer of skin), leading to localized inflammation and serious eye irritation ().

• Halogenated Combustion Hazard: The presence of the difluoromethoxy (-OCHF₂) group means that under extreme heat or improper incineration, the compound can undergo thermal degradation to release highly toxic and corrosive hydrogen fluoride (HF) gas . This dictates strict segregation during disposal.

Quantitative Physicochemical Data Summary

Property	Value / Specification	Operational Implication
Molecular Formula	C₁₂H₁₂F₂O₄[1]	Halogenated; requires specialized waste routing.
Molecular Weight	258.22 g/mol [1]	Moderate size; easily forms airborne dust if agitated.
Appearance	White to light yellow powder	High visibility against dark lab surfaces for spill detection.
Melting Point	120.0 °C to 124.0 °C	Solid at room temperature; inhalation hazard via particulate aerosolization.
Purity Standard	≥98.0% (GC/Neutralization)	High purity means concentrated hazard; do not dilute safety protocols.

Personal Protective Equipment (PPE) Matrix

Standard laboratory attire is insufficient for fluorinated organic acids. Every piece of PPE must be selected based on the specific chemical vulnerabilities of the compound.

PPE Category	Required Specification	Causality & Scientific Justification
Hand Protection	Double-layered Nitrile Gloves (≥4 mil thickness)	Latex is highly permeable to lipophilic organic acids. Nitrile (Nitrile butadiene rubber) provides a highly cross-linked synthetic barrier that resists the partitioning of the cyclopropyloxy ether linkage.
Eye Protection	Chemical Splash Goggles (ANSI Z87.1+)	Safety glasses with side shields do not protect against airborne dust. Goggles create a sealed micro-environment, preventing the acidic powder from dissolving in the tear film and causing severe corneal irritation.
Body Protection	Flame-Resistant (FR) Lab Coat & Closed-toe non-woven shoes	Prevents static buildup that could ignite airborne dust or nearby solvents. Protects against accidental dermal contact during transfer.
Respiratory	N95/P100 Particulate Respirator (If outside BSC)	While primary handling must occur inside a fume hood, a P100 mask is required during spill response to filter out fine acidic particulates before they reach the respiratory mucosa.

Operational Handling Protocol

This protocol is designed as a self-validating workflow. Do not proceed to the next step unless the previous step has been fully verified.

Step 1: Engineering Control Verification

• Conduct all weighing and transfer operations inside a certified Class II Biological Safety Cabinet (BSC) or a Chemical Fume Hood with a minimum face velocity of 100 feet per minute (fpm).

• Causality: The draft prevents the aerosolization of the fine powder into the operator's breathing zone.

Step 2: Static Mitigation & Equipment Prep

• Use grounded, anti-static spatulas (e.g., PTFE-coated or grounded stainless steel).

• Causality: Fluorinated powders can hold static charges, causing them to "jump" from the spatula, leading to inaccurate weighing and benchtop contamination.

Step 3: Chemical Transfer

• Pre-weigh the receiving vial and tare the balance.

• Transfer the powder slowly, keeping the source bottle and receiving vial as close together as possible to minimize the vertical drop distance.

• Seal both containers immediately after transfer before removing them from the fume hood.

Step 4: Decontamination

• Wipe down the balance and fume hood surface with a disposable towel dampened with a mild alkaline solution (e.g., 5% sodium bicarbonate), followed by a 70% ethanol wipe.

• Causality: The bicarbonate neutralizes trace carboxylic acid residues, converting them into harmless, water-soluble sodium salts.

Spill Response and Disposal Logistics

Because of the fluorine content, disposal is not just a matter of cleanliness; it is a matter of strict environmental regulatory compliance.

Immediate Spill Response Methodology

• Isolate & Alert: Immediately halt work. Alert personnel in the immediate vicinity. If the spill is outside a fume hood, don a P100 respirator.

• Containment (Do Not Use Direct Water): Never spray water directly onto the dry powder. This creates an acidic slurry that expands the contamination zone.

• Neutralization Sweeping: Cover the spill with a solid, mildly alkaline absorbent (such as crude sodium bicarbonate or a commercial acid-spill kit).

• Collection: Use a disposable plastic scoop (to avoid sparking or scraping) to collect the neutralized mixture.

• Surface Wash: Wash the area with soap and copious amounts of water only after the bulk powder has been removed.

Halogenated Waste Disposal Plan

• Strict Segregation: 3-(Cyclopropyloxy)-4-(difluoromethoxy)benzoic acid must be disposed of in containers explicitly labeled as Halogenated Organic Waste ()[3].

• The Causality of Segregation: If fluorinated compounds are mixed with standard non-halogenated waste, they will be sent to standard incinerators. At high temperatures, the difluoromethoxy group decomposes to release Hydrogen Fluoride (HF) gas, which destroys standard incinerator linings and poses a severe environmental hazard. Halogenated waste streams are routed to specialized high-temperature incinerators equipped with alkaline scrubbers specifically designed to neutralize HF gas[3].

Workflow Visualization

Below is the logical decision tree for handling and disposing of this compound, illustrating the critical divergence between routine operations and spill response.

Safe handling, spill response, and halogenated waste disposal workflow for fluorinated benzoic acids.

References

• University of Tennessee Institute of Agriculture (UTIA) Safety Office. "Laboratory Hazardous Waste Management Guide: Halogenated Compounds." UTK Environmental Health & Safety. Available at: [Link]

Sources

• 1. 3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzoic Acid | 162401-62-9 [chemicalbook.com]
• 2. Roflumilast | 162401-32-3 [chemicalbook.com]
• 3. utiasafety.tennessee.edu [utiasafety.tennessee.edu]